(1R,3R)-3-(Dimethylamino)cyclohexanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of (1R,3R)-3-(Dimethylamino)cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,3R)-3-(Dimethylamino)cyclohexanol is a chiral amino alcohol, a class of organic compounds that holds significant value in the fields of medicinal chemistry and materials science. Its rigid cyclohexyl backbone, coupled with the stereochemically defined hydroxyl and dimethylamino functionalities, makes it an attractive building block for the synthesis of complex molecules with specific biological activities. The precise spatial arrangement of these functional groups can lead to distinct interactions with biological targets, highlighting the importance of understanding its fundamental physicochemical properties for any application in drug design and development.[1][2]

This technical guide provides a comprehensive overview of the core physicochemical properties of (1R,3R)-3-(Dimethylamino)cyclohexanol. In the absence of extensive, publicly available experimental data for this specific stereoisomer, this document synthesizes information from reputable databases, provides data for analogous compounds, and details robust experimental protocols for the determination of these key parameters. This approach is designed to equip researchers with the foundational knowledge and practical methodologies necessary to fully characterize and utilize this compound in their work.

Chemical and Physical Properties

A foundational understanding of a molecule's chemical and physical properties is paramount for its successful application in research and development. These properties dictate its behavior in various environments and are crucial for tasks ranging from reaction optimization to formulation development.

Property	Value/Information	Source
Chemical Structure
Molecular Formula	C₈H₁₇NO	[3]
Molecular Weight	143.23 g/mol	[3]
CAS Number	Not available for this specific stereoisomer. The CAS for the broader 3-(Dimethylamino)cyclohexanol is 6890-03-5.	[3]
Appearance	Expected to be a solid at room temperature, similar to related compounds.
Melting Point	Experimental data not available. The hydrochloride salt of the closely related (1S,3R)-3-Methylamino-cyclohexanol has a melting point of 45–47 °C, suggesting the free base would have a different but proximate melting point.[4]
Boiling Point	Experimental data not available. Boiling point is expected to be determined under reduced pressure to prevent decomposition.
Solubility	Expected to be soluble in polar organic solvents like ethanol and DMSO, with some solubility in water due to the presence of polar hydroxyl and amino groups.[4]
pKa	Experimental data not available. Expected to be in the range of 9-11 for the protonated dimethylamino group, typical for tertiary amines.	[5][6]

Melting Point

The melting point is a critical indicator of a compound's purity and identity. For a crystalline solid, a sharp melting point range is indicative of high purity.

This protocol describes the capillary method, a widely accepted technique for accurate melting point determination.[7]

• Sample Preparation:

  • Ensure the sample of (1R,3R)-3-(Dimethylamino)cyclohexanol is thoroughly dried to remove any residual solvent.

  • Finely powder a small amount of the sample.

  • Introduce the powdered sample into a capillary tube, ensuring a packed column height of 2-3 mm.

• Apparatus Setup:

  • Utilize a calibrated melting point apparatus with a heating block and a means to observe the sample.

  • Insert the capillary tube into the apparatus.

• Measurement:

  • Heat the block at a moderate rate until the temperature is approximately 15-20 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first liquid droplet is observed (onset of melting).

  • Record the temperature at which the last solid crystal melts (completion of melting).

  • The recorded range constitutes the melting point of the sample.

Caption: Workflow for Melting Point Determination.

Boiling Point

For liquid compounds or solids that melt at relatively low temperatures, the boiling point is a key characteristic. Due to the presence of the amino and hydroxyl groups, which can be susceptible to degradation at high temperatures, determining the boiling point of (1R,3R)-3-(Dimethylamino)cyclohexanol under reduced pressure is advisable.

• Apparatus Setup:

  • Assemble a distillation apparatus suitable for vacuum distillation. This includes a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

  • Connect the apparatus to a vacuum source with a manometer to monitor the pressure.

• Measurement:

  • Place a small sample of the compound in the distillation flask along with a boiling chip or a magnetic stir bar.

  • Evacuate the system to the desired pressure.

  • Begin heating the distillation flask gently.

  • Record the temperature at which the liquid boils and a steady stream of condensate is observed on the thermometer bulb. This temperature is the boiling point at the recorded pressure.

• Correction to Atmospheric Pressure:

  • A pressure-temperature nomograph can be used to estimate the boiling point at atmospheric pressure (760 mmHg).

Solubility

Solubility is a critical parameter in drug development, influencing bioavailability, formulation, and administration routes. The solubility of (1R,3R)-3-(Dimethylamino)cyclohexanol is expected to be influenced by the polarity of the solvent and the pH of aqueous solutions.

• Water: The presence of the polar hydroxyl and the basic dimethylamino group suggests some degree of water solubility. The solubility will be pH-dependent, increasing significantly in acidic conditions due to the formation of the more soluble ammonium salt.

• Polar Protic Solvents (e.g., Ethanol, Methanol): High solubility is expected due to hydrogen bonding interactions with the solvent.

• Polar Aprotic Solvents (e.g., DMSO, DMF): Good solubility is anticipated due to the polar nature of the molecule.

• Nonpolar Solvents (e.g., Hexane, Toluene): Limited solubility is expected due to the significant polarity of the molecule.

This protocol is a standard method for determining the thermodynamic solubility of a compound.

• Sample Preparation:

  • Add an excess amount of solid (1R,3R)-3-(Dimethylamino)cyclohexanol to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial. The presence of excess solid is crucial to ensure saturation.

• Equilibration:

  • Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant.

  • Filter the sample through a low-binding filter (e.g., 0.45 µm PVDF) to remove any undissolved solid.

• Quantification:

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical technique, such as HPLC with UV detection or mass spectrometry.

  • Prepare a calibration curve with known concentrations of the compound to ensure accurate quantification.

Caption: Workflow for Equilibrium Solubility Determination.

pKa

The acid dissociation constant (pKa) is a measure of the acidity of a compound. For (1R,3R)-3-(Dimethylamino)cyclohexanol, the pKa of the conjugate acid of the tertiary amine is the most relevant, as it will determine the extent of protonation at a given pH. This is critical for understanding its behavior in biological systems.

Potentiometric titration is a reliable method for determining the pKa of ionizable groups.[8]

• Sample Preparation:

  • Accurately weigh a sample of (1R,3R)-3-(Dimethylamino)cyclohexanol and dissolve it in a known volume of deionized water.

  • The concentration should be in the range of 1-10 mM.

• Titration:

  • Calibrate a pH meter with standard buffer solutions.

  • Place the pH electrode in the sample solution.

  • Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding the titrant in small, precise increments.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH of the solution as a function of the volume of titrant added.

  • Determine the equivalence point from the titration curve (the point of maximum slope).

  • The pKa is equal to the pH at the half-equivalence point.

Spectroscopic Properties

Spectroscopic analysis is indispensable for the structural elucidation and confirmation of a compound's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For (1R,3R)-3-(Dimethylamino)cyclohexanol, both ¹H and ¹³C NMR will be crucial for confirming the stereochemistry.

• -OH Proton: A broad singlet, the chemical shift of which will be dependent on concentration and solvent.

• -N(CH₃)₂ Protons: A singlet integrating to 6 hydrogens, likely in the 2.0-2.5 ppm range.

• Cyclohexyl Protons: A series of complex multiplets in the 1.0-2.5 ppm range. The protons on the carbons bearing the hydroxyl and dimethylamino groups (C1-H and C3-H) will appear as distinct multiplets at a lower field (downfield) compared to the other methylene protons. The trans-diaxial or di-equatorial relationship of the substituents will influence the coupling constants and chemical shifts of these protons, which is key to confirming the (1R,3R) stereochemistry.

• Carbons of the Cyclohexyl Ring: Six distinct signals are expected. The carbons attached to the electronegative oxygen and nitrogen atoms (C1 and C3) will be deshielded and appear at a lower field (higher ppm) than the other four carbons.

• -N(CH₃)₂ Carbons: A single signal for the two equivalent methyl carbons, typically in the 40-50 ppm region.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • For unambiguous assignment, 2D NMR experiments such as COSY, HSQC, and HMBC should be performed.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl group.

• C-H Stretch: Absorptions in the 2850-3000 cm⁻¹ region corresponding to the C-H bonds of the cyclohexyl and methyl groups.

• C-N Stretch: An absorption band in the 1000-1250 cm⁻¹ region.

• C-O Stretch: An absorption band in the 1050-1150 cm⁻¹ region.

A vapor phase IR spectrum is available for the general 3-(Dimethylamino)cyclohexanol, which can provide a reference for the expected peak locations.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification.

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (m/z = 143).

• Alpha-Cleavage: Fragmentation adjacent to the nitrogen atom is a common pathway for amines, leading to the loss of an ethyl group from the ring or a methyl group from the dimethylamino moiety.

• Loss of Water: Dehydration of the alcohol can lead to a peak at M-18 (m/z = 125).

A GC-MS spectrum is available for 3-(Dimethylamino)cyclohexanol, which can be used as a reference for the expected fragmentation.[3]

Synthesis

The stereoselective synthesis of 1,3-aminocyclohexanols is a topic of interest in organic chemistry. A plausible route to (1R,3R)-3-(Dimethylamino)cyclohexanol involves the reduction of a corresponding β-enaminoketone or the reductive amination of a protected 3-hydroxycyclohexanone. A relevant literature procedure describes the synthesis of cis- and trans-3-aminocyclohexanols via the reduction of β-enaminoketones, which could be adapted for the synthesis of the N,N-dimethylated analog.[8]

Conceptual Synthetic Workflow

Caption: A conceptual workflow for the synthesis of (1R,3R)-3-(Dimethylamino)cyclohexanol.

Conclusion

(1R,3R)-3-(Dimethylamino)cyclohexanol is a chiral molecule with significant potential in drug discovery and development. While specific experimental data for this stereoisomer is limited, this guide provides a comprehensive framework for its characterization. By utilizing the provided protocols, researchers can confidently determine the key physicochemical properties of this compound, enabling its effective use in the synthesis of novel chemical entities with tailored biological activities. The synthesis and characterization of this and related aminocyclohexanols remain a fertile area for chemical research, with the potential to unlock new therapeutic avenues.

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An In-Depth Technical Guide to (1R,3R)-3-(Dimethylamino)cyclohexanol: Physicochemical Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R,3R)-3-(Dimethylamino)cyclohexanol is a chiral amino alcohol that has garnered significant interest in medicinal chemistry, primarily as a key structural motif in the development of centrally acting analgesics. This technical guide provides a comprehensive overview of its fundamental physicochemical properties, including its exact mass and molecular weight. It further delves into its stereoselective synthesis, spectroscopic characterization, and explores its relevance in drug development, particularly in the context of opioid receptor modulation. This document is intended to serve as a valuable resource for researchers and scientists engaged in the design and synthesis of novel therapeutic agents.

Introduction

(1R,3R)-3-(Dimethylamino)cyclohexanol belongs to a class of amino alcohols that are crucial building blocks in the synthesis of a variety of biologically active molecules. The specific stereochemistry of this compound, with both the hydroxyl and dimethylamino groups in a trans-diaxial or trans-diequatorial conformation on the cyclohexane ring, plays a pivotal role in its interaction with biological targets. Its structural relationship to analogs of the analgesic drug tramadol underscores its importance in the field of pain management research. Understanding the precise physicochemical characteristics and having access to robust synthetic and analytical methodologies are paramount for its effective utilization in drug discovery and development programs.

Physicochemical Properties

A precise understanding of the molecular properties of (1R,3R)-3-(Dimethylamino)cyclohexanol is fundamental for its identification, characterization, and application in chemical synthesis and biological assays.

Property	Value	Source
Molecular Formula	C₈H₁₇NO	[1]
Exact Mass	143.131014 Da	[1]
Molecular Weight	143.23 g/mol	[1]
CAS Number	6890-03-5 (for 3-(Dimethylamino)cyclohexanol)	[1]
Synonyms	Rel-(1R,3R)-3-(dimethylamino)cyclohexan-1-ol	[1]

Molecular Structure and Stereochemistry

The structural arrangement of (1R,3R)-3-(Dimethylamino)cyclohexanol is critical to its function. The cyclohexane ring can exist in a chair conformation, which is the most stable arrangement. The (1R,3R) designation indicates a trans relationship between the hydroxyl group at C1 and the dimethylamino group at C3. In the most stable chair conformation, these substituents will preferentially occupy equatorial positions to minimize steric hindrance.

Caption: 2D representation of (1R,3R)-3-(Dimethylamino)cyclohexanol.

Synthesis and Spectroscopic Characterization

General Synthetic Approach

A common strategy for the synthesis of 3-aminocyclohexanol derivatives involves the diastereoselective reduction of a corresponding aminoketone precursor. The stereochemical outcome of the reduction can be influenced by the choice of reducing agent and the steric environment of the ketone.

Caption: General synthetic workflow for obtaining (1R,3R)-3-(Dimethylamino)cyclohexanol.

Experimental Protocol (Conceptual): Stereoselective Reduction

• Dissolution: Dissolve 3-(dimethylamino)cyclohexanone in a suitable solvent such as methanol or ethanol in a round-bottom flask.

• Cooling: Cool the solution to 0°C in an ice bath.

• Reduction: Slowly add a reducing agent, such as sodium borohydride (NaBH₄), portion-wise to the stirred solution. The choice of a bulky reducing agent might enhance diastereoselectivity.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of water or a dilute acid.

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Dry the organic layer, concentrate it under reduced pressure, and purify the resulting mixture of diastereomers by column chromatography on silica gel to isolate the desired (1R,3R) isomer.

Spectroscopic Characterization

The structural elucidation and confirmation of (1R,3R)-3-(Dimethylamino)cyclohexanol rely on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methine protons at C1 (bearing the hydroxyl group) and C3 (bearing the dimethylamino group). The chemical shifts and coupling constants of these signals are highly dependent on their axial or equatorial orientation. The two methyl groups on the nitrogen atom would likely appear as a singlet. The remaining cyclohexyl protons would appear as a complex multiplet in the aliphatic region.

  • ¹³C NMR: The carbon NMR spectrum would display eight distinct signals corresponding to the eight carbon atoms in the molecule. The chemical shifts of C1 and C3 would be deshielded due to the attached electronegative oxygen and nitrogen atoms, respectively.

• Mass Spectrometry (MS):

  • Electron Ionization (EI-MS): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of a methyl group or the hydroxyl group.

• Infrared (IR) Spectroscopy:

  • The IR spectrum would exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of the alcohol. A C-N stretching vibration would be observed in the 1000-1200 cm⁻¹ region.

Applications in Drug Development and Medicinal Chemistry

The dimethylamino-cyclohexanol scaffold is a key pharmacophore in a number of centrally acting analgesics. Its presence is integral to the dual mechanism of action of drugs like Tramadol, which involves both weak µ-opioid receptor agonism and inhibition of serotonin and norepinephrine reuptake.

Role as a Precursor in Analgesic Synthesis

(1R,3R)-3-(Dimethylamino)cyclohexanol and its analogs are valuable intermediates in the synthesis of novel opioid receptor modulators. The specific stereochemistry of this scaffold is crucial for achieving the desired binding affinity and selectivity for different opioid receptor subtypes (μ, δ, and κ).

The synthesis of tramadol and its analogs often starts from a substituted cyclohexanone, followed by a Mannich reaction to introduce the dimethylaminomethyl group, and then a Grignard reaction to install the aryl group. The final stereochemistry is determined during these key steps.

Potential for Novel Drug Candidates

Research into new analgesics with improved side-effect profiles continues to be an active area. Modifications of the (1R,3R)-3-(Dimethylamino)cyclohexanol core, such as altering the substitution on the nitrogen or the cyclohexane ring, can lead to new chemical entities with potentially enhanced therapeutic properties. These modifications can influence the compound's affinity for opioid receptors and its ability to modulate monoamine reuptake, offering a pathway to fine-tune the pharmacological profile. Studies on related compounds have shown that subtle structural changes can significantly impact the analgesic potency and the propensity to cause side effects like respiratory depression and dependence.

Conclusion

(1R,3R)-3-(Dimethylamino)cyclohexanol is a fundamentally important chiral building block in medicinal chemistry. Its precise physicochemical properties, particularly its exact mass and stereochemistry, are critical for its role in the synthesis of complex pharmaceutical agents. While detailed synthetic and spectroscopic data for this specific isomer are not widely published, established methodologies for related compounds provide a solid foundation for its preparation and characterization. The established connection of its structural motif to the pharmacology of analgesics highlights its continued relevance and potential in the ongoing quest for safer and more effective pain management therapies. This technical guide serves to consolidate the core knowledge of this compound and to encourage further investigation into its synthetic accessibility and therapeutic applications.

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Determination of the Absolute and Relative Stereochemistry of (1R,3R)-3-(Dimethylamino)cyclohexanol: A Comprehensive Analytical Guide

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The unambiguous assignment of stereochemistry in flexible cyclic systems is a critical bottleneck in pharmaceutical development. The molecule (1R,3R)-3-(dimethylamino)cyclohexanol presents a unique analytical challenge: it is a 1,3-disubstituted cyclohexane with two chiral centers and a highly flexible ring system. Because it often exists as an oil or low-melting solid, direct absolute configuration assignment via single-crystal X-ray diffraction is frequently impossible without heavy-atom derivatization.

As a Senior Application Scientist, I have designed this whitepaper to outline a self-validating, multi-tiered analytical workflow. We will establish the relative stereochemistry using conformational analysis and 2D NMR, followed by the absolute configuration using the modified Mosher's ester method and Vibrational Circular Dichroism (VCD). This guide emphasizes the causality behind each experimental choice, ensuring that your analytical protocols are robust, reproducible, and regulatory-compliant.

Phase 1: Conformational Analysis & Relative Stereochemistry

Before assigning the absolute configuration at each chiral center, we must first lock down the relative stereochemistry (i.e., cis vs. trans relationship) of the cyclohexane ring.

The Causality of A-Values

In 1,3-disubstituted cyclohexanes, the cis isomer adopts either a diequatorial (e,e) or diaxial (a,a) conformation, whereas the trans isomer is restricted to an axial-equatorial (a,e) or equatorial-axial (e,a) geometry. The position of the equilibrium is dictated by the steric bulk of the substituents, quantified by their A-values (the free energy difference between the equatorial and axial conformers)[1].

• The hydroxyl (-OH) group has a relatively small A-value of approximately 0.87 kcal/mol [2].

• The dimethylamino (-NMe2) group is significantly bulkier, with an A-value ranging from 1.53 to 2.1 kcal/mol depending on the solvent[3].

Because the -NMe2 group is sterically demanding, it strongly dictates the conformation. In the trans isomer, the molecule minimizes steric strain by forcing the -NMe2 group into the equatorial position, relegating the -OH group to the axial position. This predictable conformational lock allows us to use NMR J-coupling to unambiguously prove the trans relationship.

Protocol: 1D/2D NMR J-Coupling & NOESY Analysis

This protocol utilizes the Karplus relationship to determine the axial/equatorial orientation of the carbinyl (H1) and amino (H3) protons.

• Sample Preparation: Dissolve 15 mg of 3-(dimethylamino)cyclohexanol in 0.6 mL of CDCl3 (100% atom D) to minimize solvent exchange artifacts.

• 1D 1H NMR Acquisition: Acquire a high-resolution 1H NMR spectrum (≥ 500 MHz).

• Multiplet Extraction (The Diagnostic Step):

  • Analyze H3 (attached to C3): Because the -NMe2 group is equatorial, H3 must be axial . Axial protons exhibit large trans-diaxial scalar couplings (³J ≈ 10–12 Hz) with adjacent axial protons. H3 will appear as a wide multiplet (e.g., a triplet of triplets) with a peak width at half-height ( W1/2​ ) > 25 Hz.

  • Analyze H1 (attached to C1): Because the -OH group is axial, H1 must be equatorial . Equatorial protons only exhibit small equatorial-axial and equatorial-equatorial couplings (³J ≈ 2–5 Hz). H1 will appear as a narrow multiplet with a W1/2​ < 12 Hz.

• 2D NOESY Validation: Acquire a 2D NOESY spectrum. You will observe a strong 1,3-diaxial Nuclear Overhauser Effect (NOE) between H3(axial) and H5(axial). Crucially, H1(equatorial) will not show a 1,3-diaxial NOE to H3.

Phase 2: Absolute Configuration via Mosher's Ester Method

Having established that the molecule is the trans isomer, determining the absolute configuration at C1 automatically dictates the configuration at C3. We achieve this using the modified Mosher's method, which relies on the magnetic anisotropy of the phenyl ring in α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters[4].

Mechanistic Logic

When the secondary alcohol is derivatized with MTPA chloride, the resulting ester adopts a preferred conformation where the carbinyl proton (H1), the ester carbonyl, and the trifluoromethyl group are coplanar. The phenyl ring shields the protons located on its hemisphere, shifting their NMR signals upfield (lower ppm). By comparing the chemical shifts of the (S)-MTPA and (R)-MTPA esters ( Δδ=δS−δR ), we can map the spatial arrangement of the ring.

Critical Expertise Note: The Cahn-Ingold-Prelog (CIP) priorities invert during esterification. Reacting the alcohol with (R)-MTPA-Cl yields the (S)-MTPA ester , and vice versa.

Protocol: MTPA Derivatization & Analysis

• Reaction Setup: Divide the sample into two 5 mg aliquots (Vial A and Vial B) under an inert N2 atmosphere.

• Reagent Addition: Add 0.5 mL anhydrous CH2Cl2, 3 equivalents of anhydrous pyridine, and a catalytic amount of DMAP to each vial.

• Derivatization (Self-Validating Step):

  • To Vial A, add 3.0 equivalents of (R)-MTPA-Cl.

  • To Vial B, add 3.0 equivalents of (S)-MTPA-Cl.

  • Causality: A large excess of MTPA-Cl is mandatory to drive the reaction to 100% conversion. If the reaction stops at 50%, kinetic resolution may occur, artificially enriching one enantiomer and destroying the integrity of the data.

• Workup & NMR: Quench with saturated NaHCO3, extract with CH2Cl2, and acquire 1H NMR spectra for both purified diastereomers.

• Calculation: Calculate Δδ for the C2 and C6 protons. A positive Δδ for C2 and a negative Δδ for C6 maps the C2-side to the right hemisphere and the C6-side to the left hemisphere, unambiguously proving the (1R) configuration.

Phase 3: Orthogonal Validation (VCD)

Regulatory agencies (e.g., FDA, EMA) increasingly require orthogonal validation for stereochemical assignments. Vibrational Circular Dichroism (VCD) is the premier technique for this, as it measures the differential absorption of left and right circularly polarized infrared light without requiring derivatization.

Protocol: VCD & DFT Workflow

• Data Acquisition: Record the IR and VCD spectra of the underivatized amino alcohol in CDCl3 at a concentration of ~0.1 M.

• Computational Modeling: Perform Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G* level) to simulate the VCD spectra for both the (1R,3R) and (1S,3S) enantiomers.

• Spectral Matching: Overlay the experimental VCD spectrum with the computed spectra. The enantiomer whose computed spectrum matches the experimental phase signs (positive/negative Cotton effects) confirms the absolute configuration as (1R,3R) .

Summary Data & Visualizations

Table 1: Conformational Parameters and NMR J-Coupling Predictions

Parameter	Value / Characteristic	Mechanistic Implication
-NMe2 A-Value	~1.5 - 2.1 kcal/mol	Forces the -NMe2 group into the equatorial position.
-OH A-Value	~0.87 kcal/mol	Relegated to the axial position in the trans isomer.
H3 (Axial) J-Couplings	³J_aa ≈ 10–12 Hz, ³J_ae ≈ 2–5 Hz	Appears as a wide multiplet (e.g., tt), confirming axial orientation.
H1 (Equatorial) J-Couplings	³J_ea ≈ 2–5 Hz, ³J_ee ≈ 2–5 Hz	Appears as a narrow multiplet, confirming equatorial orientation.

Table 2: Representative Mosher's Ester ( Δδ ) Analysis for (1R) Assignment

Proton Position	δS (ppm)	δR (ppm)	Δδ ( δS−δR )	Spatial Location
H2 (Equatorial/Axial)	Downfield	Upfield	> 0 (+ Positive)	Right Hemisphere
H6 (Equatorial/Axial)	Upfield	Downfield	< 0 (- Negative)	Left Hemisphere

Analytical Workflows

Figure 1: Analytical workflow for the stereochemical determination of 3-(dimethylamino)cyclohexanol.

Figure 2: Logic flow of the modified Mosher's ester method for absolute configuration assignment.

References

• Determination of absolute configuration of 1,3-diols by the modified Mosher's method using their di-MTPA esters, ResearchGate,[Link]

• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values", Master Organic Chemistry,[Link]

• Conformational equilibria involving 2-amino-1,3-dioxans: steric control of the anomeric effect, ResearchGate,[Link]

• A value, Wikipedia,[Link]

Sources

• 1. A value - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Methodological Advances in the Synthesis and Application of (1R,3R)-3-(Dimethylamino)cyclohexanol Derivatives

Executive Summary & Structural Rationale

In modern drug discovery, the incorporation of basic, hydrophilic fragments is a proven strategy for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of small molecules. Among these privileged scaffolds, (1R,3R)-3-(dimethylamino)cyclohexanol and its derivatives have emerged as highly versatile building blocks.

Characterized by a trans-1,3-disubstitution pattern, the (1R,3R) enantiomer provides a unique three-dimensional vector for functionalization. The basic dimethylamino group ( pKa​≈9.5 ) ensures protonation at physiological pH, enhancing aqueous solubility and enabling critical salt-bridge interactions with target proteins (e.g., GPCRs and kinase hinge regions) . This technical guide details the causal mechanics of its stereoselective synthesis, self-validating experimental protocols, and the pharmacological utility of its derivatives.

Stereoselective Synthesis & Mechanistic Causality

The synthesis of the (1R,3R) core hinges on the diastereoselective reduction of 3-(dimethylamino)cyclohexanone. The choice of reducing agent dictates the facial attack trajectory of the hydride, thereby controlling the cis/trans outcome .

The Hydride Trajectory Principle

In the ground state of 3-(dimethylamino)cyclohexanone, the bulky dimethylamino group occupies the equatorial position to minimize 1,3-diaxial interactions.

• Small Hydrides (e.g., NaBH4​ ): Small nucleophiles prefer axial attack (following the Felkin-Anh model for unhindered cyclohexanones), pushing the resulting hydroxyl group into the equatorial position. This yields the cis-1,3-isomer (a racemate of 1S,3R and 1R,3S).

• Bulky Hydrides (e.g., L-Selectride): Tri-sec-butylborohydride experiences severe steric clash with the axial protons at C3 and C5 if an axial attack is attempted. Consequently, it is forced to attack from the less hindered equatorial face. This pushes the resulting hydroxyl group into the axial position. An axial OH and an equatorial NMe2​ constitute a trans-1,3-relationship , yielding the desired racemate of (1R,3R) and (1S,3S) .

Caption: Stereoselective reduction pathways of 3-(dimethylamino)cyclohexanone.

Experimental Protocols: Self-Validating Systems

A robust chemical protocol must contain internal checkpoints to validate success before proceeding to the next synthetic stage. The following protocols incorporate specific NMR and chromatographic validation steps.

Protocol 1: Diastereoselective Synthesis of trans-3-(Dimethylamino)cyclohexanol

Objective: Synthesize the trans-racemate via sterically controlled reduction.

• Preparation: Dissolve 3-(dimethylamino)cyclohexanone (1.0 equiv, 10 mmol) in anhydrous THF (50 mL) under an argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Reduction: Dropwise add L-Selectride (1.0 M in THF, 1.2 equiv, 12 mL) over 30 minutes. Maintain stirring at -78 °C for 2 hours.

• Quenching: Carefully quench the reaction at -78 °C with slow addition of 10% aqueous NaOH (10 mL), followed by 30% H2​O2​ (10 mL) to oxidize the organoborane byproduct. Warm to room temperature and stir for 1 hour.

• Extraction: Extract the aqueous layer with dichloromethane ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Self-Validation (NMR Check):

  • Causality of Validation: In the trans-isomer, the OH is axial, meaning the C1 carbinol proton is equatorial.

  • Action: Acquire a 1H -NMR spectrum. Confirm the disappearance of the ketone carbonyl carbon (~210 ppm in 13C ). Locate the C1 carbinol proton (~3.8 ppm). It must appear as a narrow multiplet ( W1/2​≈8−10 Hz) due to small eq-eq and eq-ax couplings. If a broad triplet of triplets ( W1/2​≈25−30 Hz) is observed, the cis-isomer has formed, indicating a failure in steric control.

Protocol 2: Enzymatic Kinetic Resolution of the (1R,3R) Enantiomer

Objective: Isolate the pure (1R,3R) enantiomer from the trans-racemate using lipase-catalyzed acylation .

• Incubation: Dissolve the trans-racemate (5 mmol) in anhydrous diisopropyl ether (40 mL). Add vinyl acetate (15 mmol) and Candida antarctica Lipase B (CALB, 250 mg).

• Reaction: Stir the suspension at 30 °C for 24-48 hours.

• Monitoring: Monitor via chiral GC until exactly 50% conversion is reached. The enzyme selectively acylates the (1S,3S) enantiomer, leaving the (1R,3R) alcohol unreacted.

• Separation: Filter off the enzyme. Separate the (1R,3R)-alcohol from the (1S,3S)-acetate via silica gel chromatography (eluting with EtOAc/MeOH/NH4OH 90:9:1).

• Self-Validation (Chiral HPLC): Run the isolated alcohol on a Chiralcel OD-H column to confirm an enantiomeric excess (ee) of >98%.

Caption: Enzymatic kinetic resolution workflow isolating the (1R,3R) enantiomer.

Data Presentation & Physicochemical Profiling

The utility of the (1R,3R) derivative in drug design is heavily reliant on its predictable physicochemical properties and the reliability of its synthesis.

Table 1: Reagent Efficacy in Diastereoselective Reduction

Data summarizes the causal relationship between hydride bulk and diastereomeric outcome.

Reducing Agent	Hydride Size	Preferred Attack Face	Major Diastereomer	Typical d.r. (trans:cis)
NaBH4​ / MeOH	Small	Axial	cis-1,3	1 : 4
LiAlH4​ / THF	Small	Axial	cis-1,3	1 : 3
L-Selectride / THF	Bulky	Equatorial	trans-1,3	> 95 : 5
Na / iPrOH	Electron Transfer	Thermodynamic	cis-1,3	1 : 3.3

Table 2: Physicochemical Properties of the (1R,3R) Core

Metrics critical for Fragment-Based Drug Discovery (FBDD).

Property	Value	Pharmacological Significance
Molecular Weight	143.23 g/mol	Highly ligand-efficient; leaves ample room for elaboration.
Calculated LogP	~0.9	Excellent lipophilic efficiency; prevents non-specific binding.
Amine pKa​	~9.5	Ensures >99% protonation at pH 7.4 for target engagement.
H-Bond Donors	1	Hydroxyl group serves as a versatile derivatization point.
H-Bond Acceptors	2	Nitrogen lone pair and oxygen atom facilitate target binding.

Pharmacological Applications of Derivatives

Once the (1R,3R)-3-(dimethylamino)cyclohexanol core is isolated, the axial hydroxyl group serves as a prime vector for derivatization.

• Etherification (O-Alkylation): Conversion to aryl ethers yields compounds structurally analogous to known monoamine reuptake inhibitors and analgesics. The trans-geometry ensures the aryl group and the basic amine project into distinct pharmacophoric pockets.

• Carbamoylation: Reaction with isocyanates yields carbamates that frequently exhibit potent inhibitory activity against cholinesterases or fatty acid amide hydrolase (FAAH), leveraging the protonated amine to anchor into the catalytic triad's adjacent anionic site.

By maintaining strict control over the (1R,3R) stereochemistry, researchers ensure consistent spatial orientation of these critical binding vectors, drastically reducing off-target toxicity and improving overall ligand efficiency.

References

• Title: 3-(Dimethylamino)cyclohexan-1-ol | CID 567826 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones Source: ResearchGate / Molecules URL: [Link]

• Title: Diastereoisomeric Salt Formation and Enzyme-Catalyzed Kinetic Resolution as Complementary Methods for the Chiral Separation of cis-/trans-Enantiomers of 3-Aminocyclohexanol Source: ResearchGate / Advanced Synthesis & Catalysis URL: [Link]

• Title: Convenient Procedure for the Reduction of p-Enamino Ketones: Synthesis of y-Amino Alcohols and Tetrahydro-1,3-oxazines Source: RSC Publishing (Journal of the Chemical Society, Perkin Transactions 1) URL: [Link]

Protocols & Analytical Methods

Enantioselective Synthesis Route for (1R,3R)-3-(Dimethylamino)cyclohexanol: Application Note &amp; Protocol

Introduction & Strategic Rationale

Chiral amino alcohols are privileged scaffolds in modern drug discovery, frequently serving as critical pharmacophores in CNS-active agents, GPCR ligands, and novel analgesics. Specifically, the trans-1,3-disubstituted architecture of (1R,3R)-3-(dimethylamino)cyclohexanol presents a unique synthetic challenge: establishing absolute stereocontrol at two distinct carbon centers while avoiding costly chiral resolution.

As a Senior Application Scientist, I have designed this protocol to bypass traditional heavy-metal-dependent asymmetric reductions. Instead, this route leverages organocatalytic LUMO-lowering iminium catalysis followed by diastereoselective steric approach control . This self-validating, three-step methodology ensures high enantiomeric excess (ee) and diastereomeric ratio (dr) through rigorous In-Process Controls (IPCs).

Mechanistic Causality

• Asymmetric Aza-Michael Addition: We utilize a cinchona-based primary amine catalyst (9-amino-9-deoxyepiquinine) and a trifluoroacetic acid (TFA) co-catalyst. The primary amine condenses with 2-cyclohexen-1-one to form a highly reactive chiral iminium ion. The bulky alkaloid scaffold shields one face of the enone, forcing O-benzylhydroxylamine to attack exclusively from the Si-face, yielding the (R)-enantiomer[1].

• Tandem Hydrogenolysis & Reductive Amination: A one-pot Pd/C catalyzed hydrogenolysis cleaves the N-O bond. The resulting primary amine is immediately trapped by formaldehyde in an Eschweiler-Clarke-type reductive amination, preventing dimerization and yielding the tertiary amine.

• Diastereoselective Ketone Reduction: To achieve the trans-(1R,3R) configuration, we must reduce the (R)-3-(dimethylamino)cyclohexanone. The C3-dimethylamino group occupies the stable equatorial (DOWN) position. By employing L-Selectride (a bulky lithium tri-sec-butylborohydride), hydride delivery is restricted to the less sterically hindered equatorial face. This equatorial attack forces the resulting hydroxyl group into the axial (UP) position, perfectly establishing the (1R,3R) trans-relationship[2][3].

Synthetic Workflows & Logical Pathways

Caption: Overall Enantioselective Synthetic Workflow for (1R,3R)-3-(Dimethylamino)cyclohexanol.

Caption: Stereochemical Mechanism: Iminium activation and steric approach control in hydride reduction.

Step-by-Step Experimental Protocols

Step 1: Synthesis of (R)-3-(benzyloxyamino)cyclohexan-1-one

Self-Validation Checkpoint: Enantiomeric excess must exceed 95% before proceeding to avoid propagation of chiral impurities.

• Preparation: In an oven-dried 250 mL round-bottom flask under an argon atmosphere, dissolve 9-amino-9-deoxyepiquinine (0.1 equiv, 10 mol%) in anhydrous toluene (50 mL).

• Activation: Add trifluoroacetic acid (TFA, 0.2 equiv, 20 mol%) dropwise at room temperature. Stir for 15 minutes to allow complete formation of the active catalyst salt.

• Reagent Addition: Add 2-cyclohexen-1-one (1.0 equiv, 50.0 mmol). Cool the reaction mixture to 0 °C using an ice-water bath.

• Nucleophilic Attack: Slowly add O-benzylhydroxylamine (1.2 equiv, 60.0 mmol) over 30 minutes via a syringe pump to prevent thermal spikes and maintain facial selectivity.

• Reaction & Workup: Stir at 0 °C for 24 hours. Quench with saturated aqueous NaHCO₃ (30 mL). Extract with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to yield the product as a pale yellow oil.

• IPC (In-Process Control): Analyze via Chiral HPLC (e.g., Chiralpak AD-H column) to confirm ee >95%.

Step 2: Synthesis of (R)-3-(dimethylamino)cyclohexan-1-one

Self-Validation Checkpoint: Complete consumption of the starting material and absence of secondary amine intermediates.

• Preparation: Dissolve (R)-3-(benzyloxyamino)cyclohexan-1-one (1.0 equiv, 30.0 mmol) in HPLC-grade methanol (60 mL) in a high-pressure hydrogenation vessel.

• Reagent Addition: Add 37% aqueous formaldehyde solution (5.0 equiv, 150.0 mmol) and 10% Pd/C (10 wt% of substrate).

• Hydrogenation: Purge the vessel with nitrogen (3×), then with hydrogen gas (3×). Pressurize the vessel to 50 psi with H₂.

• Reaction: Stir vigorously at room temperature for 12 hours. The tandem N-O bond cleavage and reductive methylation occur simultaneously.

• Workup: Carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite cake with additional methanol (20 mL).

• Isolation: Concentrate the filtrate. Basify the aqueous residue with 1M NaOH to pH 10 and extract with dichloromethane (3 × 40 mL). Dry over Na₂SO₄ and evaporate to yield the crude tertiary amine ketone.

• IPC: Verify complete conversion and mass using GC-MS (Target m/z: 141.1).

Step 3: Diastereoselective Reduction to (1R,3R)-3-(Dimethylamino)cyclohexanol

Self-Validation Checkpoint: Diastereomeric ratio must be >98:2 favoring the trans-isomer.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve (R)-3-(dimethylamino)cyclohexan-1-one (1.0 equiv, 20.0 mmol) in anhydrous THF (40 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to reach precisely -78 °C.

• Hydride Delivery: Add L-Selectride (1.0 M in THF, 1.5 equiv, 30.0 mL) dropwise over 45 minutes. Critical Note: Rapid addition will raise the internal temperature, compromising the steric approach control and lowering the dr.

• Reaction: Stir at -78 °C for 3 hours[2].

• Quenching & Oxidation: Carefully quench the reaction at -78 °C with slow addition of water (5 mL), followed by 3M aqueous NaOH (10 mL) and 30% H₂O₂ (10 mL) to oxidize the residual organoborane[3]. Allow the mixture to warm to room temperature and stir for 1 hour.

• Extraction: Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize the crude product from a mixture of hexanes/diethyl ether to afford the pure (1R,3R)-3-(dimethylamino)cyclohexanol.

• IPC: Confirm dr >98:2 via ¹H-NMR (Look for the characteristic narrow multiplet of the axial C1-proton at ~4.0 ppm, distinct from the broad multiplet of an equatorial proton).

Quantitative Data Summary

Synthetic Step	Target Intermediate / Product	Yield (%)	Stereochemical Purity	Key Analytical IPC Method
Step 1	(R)-3-(benzyloxyamino)cyclohexan-1-one	82%	>95% ee	Chiral HPLC (AD-H), UV 254 nm
Step 2	(R)-3-(dimethylamino)cyclohexan-1-one	88%	Retention of ee	GC-MS, ¹H-NMR
Step 3	(1R,3R)-3-(dimethylamino)cyclohexanol	76%	>98:2 dr (trans:cis)	¹H-NMR (C1-H coupling constants)

References

• Sharma, P. et al. "Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides." Beilstein Journal of Organic Chemistry, 2021. URL: [Link]

• Sader, C. A. et al. "A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions." Journal of Organic Chemistry, 2014. URL: [Link]

• Novak, M. et al. "Reduction of 4-tert-Butylcyclohexanone: a Laboratory Class Project in Diastereoselectivity and Thermodynamic vs. Kinetic Control." The Chemical Educator, 2009. URL: [Link]

Sources

• 1. BJOC - Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides [beilstein-journals.org]
• 2. A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Stereoselective Synthesis of (1R,3R)-3-(Dimethylamino)cyclohexanol via Reductive Amination

Introduction

Reductive amination stands as one of the most powerful and versatile methods in modern organic chemistry for the synthesis of amines. This one-pot reaction, which transforms a carbonyl group into a C-N bond via an intermediate imine or iminium ion, is prized for its efficiency and broad substrate scope. This guide focuses on the application of this key transformation to the stereoselective synthesis of (1R,3R)-3-(Dimethylamino)cyclohexanol, a chiral 1,3-amino alcohol. Molecules of this class are of significant interest to researchers and drug development professionals as they serve as valuable chiral building blocks, auxiliaries, and ligands in asymmetric synthesis.[1]

The primary challenge in synthesizing this target is the precise control of stereochemistry at two chiral centers (C1 and C3). This guide presents a robust and logical two-stage synthetic strategy designed to achieve high diastereoselectivity. The approach begins with the asymmetric synthesis of a key chiral precursor, (R)-3-hydroxycyclohexanone, from an inexpensive prochiral starting material. This is followed by a diastereoselective reductive amination protocol to install the dimethylamino group, yielding the desired (1R,3R) product.

Overall Synthetic Strategy

The proposed synthesis follows a linear, two-protocol route designed to maximize stereochemical control and overall yield.

Caption: Overall two-stage synthetic route.

Protocol 1: Asymmetric Synthesis of (R)-3-Hydroxycyclohexanone

Expert Insight: The foundation of any stereoselective synthesis is establishing the initial chiral center. Here, we leverage a green chemistry approach—biocatalytic asymmetric reduction—to convert the prochiral 1,3-cyclohexanedione into the enantiomerically enriched (R)-3-hydroxycyclohexanone. Baker's yeast (Saccharomyces cerevisiae) contains dehydrogenases that selectively deliver a hydride to one face of a carbonyl group, providing a cost-effective and environmentally benign method to produce the chiral ketone intermediate with high enantiomeric excess (e.e.).[2][3][4]

Materials and Reagents

Reagent	CAS No.	Molecular Wt.	Notes
1,3-Cyclohexanedione	504-02-9	112.13 g/mol	>97% Purity
Baker's Yeast	N/A	N/A	Active dry yeast, readily available
Sucrose	57-50-1	342.30 g/mol	Standard table sugar
Ethyl Acetate (EtOAc)	141-78-6	88.11 g/mol	ACS Grade
Anhydrous MgSO₄	7487-88-9	120.37 g/mol	For drying
Deionized Water	7732-18-5	18.02 g/mol
Ethanol (EtOH)	64-17-5	46.07 g/mol	For substrate dissolution
Silica Gel	7631-86-9	60.08 g/mol	230-400 mesh for chromatography

Step-by-Step Methodology

• Yeast Activation: In a sterile 2 L Erlenmeyer flask, dissolve 40 g of sucrose in 1 L of deionized water. Add 100 g of active dry baker's yeast. Gently swirl the flask and allow the mixture to stand at 30-35°C for 30 minutes to activate the yeast.

• Substrate Addition: Dissolve 2.0 g of 1,3-cyclohexanedione in 10 mL of ethanol. Add this solution dropwise to the activated yeast suspension over 15 minutes.

• Biotransformation: Cap the flask with a fermentation lock or cotton plug to allow CO₂ to escape. Place the flask on an orbital shaker and agitate gently (approx. 120 rpm) at 30-35°C for 48 to 72 hours.

• Reaction Monitoring: Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a 1:1 Hexane:EtOAc eluent system and visualization with a potassium permanganate stain.

• Work-up: Once the reaction is complete, add an equal volume of celite to the mixture and filter through a Büchner funnel to remove the yeast cells. Wash the filter cake with 200 mL of water.

• Extraction: Saturate the aqueous filtrate with solid sodium chloride to reduce the solubility of the product. Extract the product from the aqueous phase with ethyl acetate (3 x 250 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude oil should be purified by silica gel column chromatography (gradient elution, e.g., 30% to 50% EtOAc in hexanes) to yield pure (R)-3-hydroxycyclohexanone.[2]

• Analysis: Confirm the structure via NMR and MS. The enantiomeric excess should be determined by chiral HPLC analysis to ensure the quality of the key intermediate.

Protocol 2: Diastereoselective Reductive Amination

Mechanistic Rationale and Stereochemical Control

Reductive amination proceeds via a two-step sequence within a single pot. First, the ketone carbonyl reacts with dimethylamine to form a hemiaminal intermediate. Under the mildly acidic conditions of the reaction, this intermediate rapidly dehydrates to form an electrophilic iminium ion.[5]

The stereochemical outcome is determined in the second step: the reduction of this iminium ion. A mild and selective hydride source, Sodium Triacetoxyborohydride (NaBH(OAc)₃), is employed. This reagent is particularly effective because it is not reactive enough to reduce the starting ketone but readily reduces the more electrophilic iminium ion.[6]

The diastereoselectivity arises from the steric environment created by the pre-existing chiral center at C1. The cyclohexanone ring of the iminium intermediate will adopt a chair-like conformation where the C1-hydroxyl group occupies the sterically favored equatorial position. The hydride from NaBH(OAc)₃ will preferentially attack from the less-hindered axial face, leading to the formation of a new C-N bond in the equatorial position. This results in a trans relationship between the hydroxyl and dimethylamino groups, yielding the desired (1R,3R) diastereomer as the major product.

Caption: Mechanism of Reductive Amination.

Materials and Reagents

Reagent	CAS No.	M.W.	Amount (10 mmol scale)	Molar Eq.
(R)-3-Hydroxycyclohexanone	143543-77-7	114.14	1.14 g	1.0
Dimethylamine HCl	506-59-2	81.54	1.22 g	1.5
Sodium Triacetoxyborohydride	56553-60-7	211.94	3.18 g	1.5
1,2-Dichloroethane (DCE)	107-06-2	98.96	50 mL	N/A
Sat. aq. NaHCO₃	144-55-8	84.01	~50 mL	N/A
Dichloromethane (DCM)	75-09-2	84.93	~150 mL	N/A
Anhydrous Na₂SO₄	7757-82-6	142.04	~10 g	N/A

Step-by-Step Methodology

Caption: Experimental workflow for reductive amination.

• Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add (R)-3-hydroxycyclohexanone (1.14 g, 10.0 mmol) and dimethylamine hydrochloride (1.22 g, 15.0 mmol).

• Solvent Addition: Add 50 mL of anhydrous 1,2-dichloroethane (DCE) and stir the resulting suspension for 10 minutes.

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the stirred suspension in small portions over 20 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12-18 hours.

• Monitoring: Monitor the reaction for the disappearance of the starting ketone using TLC or GC-MS.

• Work-up: Upon completion, carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution. Stir for 30 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with 50 mL of brine, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (a gradient of 0-10% methanol in dichloromethane, with 1% triethylamine added to the eluent to prevent peak tailing) to separate the (1R,3R)-trans diastereomer from the minor (1R,3S)-cis isomer.

• Characterization: The structure and stereochemistry of the purified product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The trans-diequatorial arrangement can be confirmed by ¹H-¹H NOESY NMR spectroscopy.

Troubleshooting and Field Insights

Problem	Possible Cause	Recommended Solution
Low e.e. in Protocol 1	Yeast activity is low or contaminated.	Use fresh, active yeast. Ensure sterile conditions to prevent bacterial growth which can produce other reductases.
Low Yield in Protocol 2	Incomplete imine formation; Side reduction of starting ketone.	Ensure anhydrous conditions. Dimethylamine HCl is used as it's a stable solid; if using aqueous dimethylamine, ensure proper stoichiometry. NaBH(OAc)₃ is selective, so ketone reduction is unlikely unless a more reactive hydride (e.g., NaBH₄) is mistakenly used.
Poor Diastereoselectivity	Reaction run at elevated temperature; incorrect reducing agent.	Maintain the reaction at room temperature or below. Higher temperatures can erode the energy difference between transition states, lowering selectivity. Do not substitute NaBH(OAc)₃ with less bulky hydrides.
Emulsion During Work-up	Presence of amine salts.	Add brine (saturated NaCl solution) during extraction to increase the ionic strength of the aqueous phase and help break the emulsion.[7]
Difficult Diastereomer Separation	Diastereomers have very similar polarity.	If silica gel chromatography is insufficient, consider using reversed-phase (C18) flash chromatography.[8][9] Alternatively, the amino alcohol can be derivatized (e.g., as an ester or amide) to exaggerate the physical differences, facilitating separation, followed by deprotection.

Conclusion

This guide provides a comprehensive and scientifically grounded approach for the stereoselective synthesis of (1R,3R)-3-(Dimethylamino)cyclohexanol. By combining a green, biocatalytic method for chiral precursor synthesis with a well-established, diastereoselective reductive amination, this two-stage process offers a reliable pathway for researchers in organic synthesis and drug development. The detailed protocols, mechanistic insights, and troubleshooting advice are designed to enable the successful and reproducible synthesis of this valuable chiral building block.

References

• BenchChem. (2025). Application Notes: (R)-3-(hydroxymethyl)cyclohexanone as a Chiral Building Block for Antiviral Pharmaceuticals.

• Molina, P., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Preparation of enantiomerically enriched (R)-3-hydroxycyclopentanone (R)-2a, (R)-3-hydroxycyclohexanone (R)-2b, and (R)-3-hydroxycycloheptanone (R)-2c. Available at: [Link]

• Sharma, S. K., et al. (2014). Synthesis of 3-Hydroxy cyclohexanone by Electrochemical and Microbial techniques. International Journal of ChemTech Research. Available at: [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Available at: [Link]

• Vilaplana, M.J., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules. Available at: [Link]

• Santai Technologies Inc. (n.d.). The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Available at: [Link]

• Course Hero. (n.d.). Show the mechanism of reductive amination of cyclohexanone and dimethylamine with. Available at: [Link]

• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

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• 9. santaisci.com [santaisci.com]

Technical Notes & Optimization

Technical Support Center: Resolving Enantiomeric Impurities in (1R,3R)-3-(Dimethylamino)cyclohexanol Batches

Welcome to the Advanced Troubleshooting Guide for chiral resolution. As a Senior Application Scientist, I have designed this resource specifically for drug development professionals and synthetic chemists dealing with the unique stereochemical challenges of 1,3-amino alcohols.

The conformational flexibility of the cyclohexane ring, combined with the bifunctional nature of the tertiary amine and secondary alcohol, makes resolving (1R,3R)-3-(Dimethylamino)cyclohexanol highly prone to yield losses and poor enantiomeric excess (ee). This guide dissects the causality behind common failures and provides self-validating, field-proven protocols to ensure >99% ee [1].

Troubleshooting Guides & FAQs

Q1: My classical resolution using tartaric acid is yielding poor enantiomeric excess, and the diastereomeric salt is not precipitating selectively. Why?

The Causality: Classical resolution relies on the precise matching of pKa values and the ability of the resolving agent to form a rigid, differential crystal lattice with the target enantiomer. While tartaric acid is a standard resolving agent for primary amines, the tertiary dimethylamino group in your substrate introduces significant steric bulk and alters the basicity. Tartaric acid often fails to provide the necessary steric discrimination (such as π−π stacking or bulky hydrophobic interactions) required to lock the highly flexible substituted cyclohexane ring into a selective crystalline network.

The Solution & Protocol: Switch your resolving agent to (S)-Mandelic acid or Di-p-toluoyl-L-tartaric acid (L-DTTA) . Mandelic acid provides a phenyl ring that facilitates robust hydrophobic packing, which has been proven highly effective for trans-3-aminocyclohexanol derivatives[1].

Step-by-Step Methodology (Mandelic Acid Resolution):

• Dissolution: Dissolve 1.0 equivalent of racemic trans-3-(dimethylamino)cyclohexanol in a 1:1 mixture of Methanol/Isopropanol (2.5 M concentration) at 60 °C.

• Salt Formation: Slowly add 0.5 to 0.6 equivalents of (S)-Mandelic acid to the hot mixture. The sub-stoichiometric amount ensures only the highly favored diastereomeric salt precipitates.

• Controlled Crystallization: Maintain at 60 °C for 15 minutes, then initiate a slow cooling ramp (0.5 °C/min) to 20 °C.

• Seeding: At 45 °C, seed the mixture with 0.1% (w/w) of pure (1R,3R)-3-(dimethylamino)cyclohexanol (S)-mandelate crystals.

• Isolation: Filter the white precipitate, wash with cold Isopropanol, and liberate the free base using 2M NaOH followed by extraction with Dichloromethane (DCM).

Q2: How can I implement an enzymatic kinetic resolution for this tertiary amino alcohol, and why is it often superior to crystallization?

The Causality: Unlike crystallization, which relies on thermodynamic lattice energies, enzymatic kinetic resolution leverages the rigid transition-state geometry of an enzyme's active site. Candida antarctica Lipase B (CAL-B) is a serine hydrolase that exhibits exquisite stereoselectivity for secondary alcohols. Because your substrate features a tertiary amine (dimethylamino), the nitrogen cannot act as a competitive nucleophile (acyl acceptor), completely preventing the unwanted amide byproducts that plague primary amino alcohol resolutions [2]. CAL-B selectively acylates the (1R,3R) enantiomer due to the optimal fitting of its steric bulk within the enzyme's catalytic pocket (following Kazlauskas' rule).

Step-by-Step Methodology (CAL-B Transesterification):

• Reaction Setup: Suspend racemic trans-3-(dimethylamino)cyclohexanol (100 mmol) in dry Methyl tert-butyl ether (MTBE, 200 mL).

• Acyl Donor & Catalyst: Add 3.0 equivalents of vinyl acetate (acts as an irreversible acyl donor due to tautomerization of the leaving group into acetaldehyde) and 5% (w/w) immobilized CAL-B (Novozym 435).

• Incubation: Stir at 40 °C for 24–36 hours. Monitor the reaction via chiral GC or HPLC until exactly 50% conversion is reached.

• Separation: Filter off the immobilized enzyme (which can be washed and reused). The mixture now contains the acylated (1R,3R)-ester and the unreacted (1S,3S)-alcohol.

• Hydrolysis: Separate the ester via silica gel chromatography (or selective acid/base extraction), and subject the (1R,3R)-ester to alkaline hydrolysis (NaOH in MeOH) to yield the pure (1R,3R)-alcohol.

Figure 1: Workflow for the enzymatic kinetic resolution of trans-3-(dimethylamino)cyclohexanol.

Q3: What is the optimal chiral HPLC method for monitoring the ee of the resolved batches? My current peaks are tailing severely.

The Causality: Amino alcohols are notorious for severe peak tailing on standard silica-based chiral stationary phases (CSPs). The tertiary amine strongly interacts with residual, unendcapped acidic silanols on the silica support via secondary ion-exchange mechanisms. To solve this, you must either use a macrocyclic glycopeptide column (which offers multiple chiral recognition sites including hydrogen bonding and steric inclusion) or add a basic modifier to the mobile phase to competitively mask the silanols [3].

The Solution: Utilize an Astec CHIROBIOTIC® T column (teicoplanin-based) operating in the polar organic mode, supplemented with Triethylamine (TEA).

Quantitative Data Summaries

Table 1: Comparison of Resolution Strategies for 3-(Dimethylamino)cyclohexanol

Resolution Method	Resolving Agent / Catalyst	Solvent System	Max Theoretical Yield	Expected ee	Key Advantage
Classical Salt Formation	(S)-Mandelic Acid (0.5 eq)	MeOH / iPrOH (1:1)	50% (Typically 38-42%)	> 98%	Highly scalable, low material cost.
Enzymatic Kinetic	CAL-B (Novozym 435)	MTBE	50% (Typically 45-48%)	> 99%	Predictable stereocontrol, reusable catalyst.
Chiral Chromatography	Chirobiotic T (Teicoplanin)	MeOH / 0.1% TEAA	N/A (Scale dependent)	> 99%	Absolute separation, no chemical transformation.

Table 2: Validated Analytical Chiral HPLC Parameters

Parameter	Specification
Column	Astec CHIROBIOTIC® T (250 x 4.6 mm, 5 µm)
Mobile Phase	Methanol / Water (70:30, v/v) with 0.1% Triethylamine (TEA)
Flow Rate	1.0 mL/min (Isocratic)
Detection	UV at 210 nm / Evaporative Light Scattering Detector (ELSD)
Temperature	25 °C
Sample Prep	1 mg/mL in Mobile Phase

References

• Brocklehurst, C. E., Laumen, K., La Vecchia, L., Shaw, D., & Vögtle, M. (2011). "Diastereoisomeric Salt Formation and Enzyme-Catalyzed Kinetic Resolution as Complementary Methods for the Chiral Separation of cis-/trans-Enantiomers of 3-Aminocyclohexanol." Organic Process Research & Development, 15(1), 294–300.[Link]

• Bernardelli, P., Bladon, M., Lorthiois, E., Manage, A. C., Vergne, F., & Wrigglesworth, R. (2004). "Resolution of trans-3-aminocyclohexanol." Tetrahedron: Asymmetry, 15(9), 1451-1455.[Link]

• Tachrim, Z. P., & Hashimoto, M. (2006). "Novel Syntheses of Chiral β- and γ-Amino Acid Derivatives Utilizing N-Protected (Aminoacyl)benzotriazoles." The Journal of Organic Chemistry, 71(26), 9569-9579. (Demonstrating CHIROBIOTIC T applications for amino compounds).[Link]

Optimizing reaction conditions for (1R,3R)-3-(Dimethylamino)cyclohexanol extraction

Welcome to the Technical Support Center for downstream processing and isolation. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly polar, amphiphilic molecules from complex reaction matrices.

The extraction of (1R,3R)-3-(Dimethylamino)cyclohexanol presents a classic chemical engineering challenge. As a chiral amino alcohol, it possesses both a basic tertiary amine and a secondary hydroxyl group. This dual functionality makes it highly water-soluble and prone to forming stubborn emulsions.

This guide is designed to move beyond basic protocols by explaining the causality behind each experimental variable, providing you with a self-validating framework to optimize your liquid-liquid extraction (LLE) workflows.

Part 1: The Causality of Amino Alcohol Extraction

To successfully extract (1R,3R)-3-(Dimethylamino)cyclohexanol, we must manipulate its solvation sphere and ionization state. Chiral amino alcohols are critical building blocks in pharmaceutical synthesis, often requiring precise biocatalytic or chemical synthesis followed by rigorous extraction protocols[1].

• The pH-Partitioning Paradigm: The conjugate acid of the dimethylamino group has a pKa of approximately 9.5 to 10.0. At a neutral pH (7.0), the amine is protonated (cationic), rendering the molecule essentially insoluble in organic solvents. To drive the equilibrium toward the neutral, lipophilic state, the aqueous phase must be adjusted to at least 1.5 to 2 pH units above the pKa (pH > 11.5).

• Solvent Solvation Mechanics: Even in its neutral state, the hydroxyl group forms strong hydrogen bonds with water. Purely non-polar solvents (like hexane or toluene) lack the dipole moment required to disrupt this aqueous hydration shell. By utilizing a mixed solvent system—specifically Dichloromethane (DCM) spiked with a hydrogen-bond donor/acceptor like Isopropanol (IPA)—we drastically increase the organic partition coefficient ( Kp​ ).

• Salting-Out (The Setschenow Effect): Saturating the aqueous phase with NaCl increases the chemical potential of the water molecules, forcing the neutral amino alcohol out of the aqueous phase and into the organic layer.

Logical relationship of pH-dependent ionization and solvent partitioning for amino alcohols.

Part 2: Troubleshooting Guides & FAQs

Q1: My extraction yield is consistently below 40%, even after multiple washes. What is failing? A: This is almost always a pH or solvent polarity failure. If you adjust the pH to 11.5 but then use pure Ethyl Acetate, the hydroxyl group will keep the molecule tethered to the aqueous phase. Furthermore, the pH of unbuffered aqueous layers can drop during extraction as atmospheric CO2 is absorbed or as acidic byproducts partition. Fix: Saturate the aqueous layer with NaCl, maintain pH > 11.5, and switch your extraction solvent to a DCM:IPA (4:1 v/v) mixture.

Q2: I am forming a thick, unbreakable emulsion at the phase interface. How do I resolve this? A: Emulsions in amino alcohol extractions are typically caused by amphiphilic impurities acting as surfactants, or by the precipitation of inorganic salts at the interface. Fix: Do not shake the separatory funnel violently; invert it gently. If an emulsion forms, filter the entire biphasic mixture through a pad of Celite to remove insoluble particulates, or add a small volume of saturated brine to increase the density differential between the phases.

Q3: How do I ensure the enantiomeric purity of the (1R,3R) diastereomer during isolation? A: Standard LLE will not separate enantiomers. If your upstream process relies on biocatalysis (e.g., using engineered amine dehydrogenases), the product is likely already highly enantiopure (>99% ee)[2]. However, if you are working with a racemic mixture, you must utilize specialized enantioselective liquid-liquid extraction (ELLE). This involves adding chiral hosts, such as SPINOL-based phosphoric acids, to the organic phase, which selectively bind and extract specific stereoisomers[3].

Part 3: Quantitative Optimization Data

The following table summarizes the causal relationship between extraction parameters and the resulting recovery of 3-(Dimethylamino)cyclohexanol.

Solvent System	Aqueous pH	Salting-Out Additive	Partition Coefficient ( LogPapp​ )	Target Yield (%)	Emulsion Risk
Ethyl Acetate (100%)	9.0	None	0.42	35%	Low
Dichloromethane (100%)	11.5	None	1.15	62%	High
Dichloromethane (100%)	11.5	NaCl (Saturated)	1.80	81%	Moderate
DCM : IPA (4:1 v/v)	12.0	NaCl (Saturated)	2.65	>95%	Low

Part 4: Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a closed-loop, self-validating system. You will not proceed to the next step until the current step's success is analytically confirmed.

Step 1: Quenching and pH Adjustment

• Cool the aqueous reaction mixture containing the amino alcohol to 0–5 °C in an ice bath to prevent exothermic degradation.

• Slowly add 5M NaOH dropwise while stirring continuously.

• Validation Check: Use a calibrated pH meter (not pH paper, which is easily bleached by amines) to confirm the pH is stable at 11.8 - 12.0 .

Step 2: Salting Out

• Add solid, anhydrous NaCl to the aqueous mixture until no more dissolves (saturation).

• Stir for 15 minutes to allow the chemical potential of the aqueous phase to equilibrate.

Step 3: Liquid-Liquid Extraction

• Transfer the mixture to a separatory funnel.

• Add a volume of DCM:IPA (4:1 v/v) equal to half the volume of the aqueous phase.

• Invert gently 10-15 times, venting frequently to release pressure. Allow the phases to separate (DCM is denser than water; the organic layer will be on the bottom).

• Drain the bottom organic layer into an Erlenmeyer flask. Repeat the extraction two more times with fresh DCM:IPA.

Step 4: Aqueous Phase Validation (Critical Step)

• Validation Check: Before discarding the top aqueous layer, spot a 5 µL aliquot onto a silica TLC plate, elute with a highly polar system (e.g., DCM:MeOH:NH4OH 80:18:2), and stain with Ninhydrin or Potassium Permanganate.

• Logic: If a spot appears, your extraction is incomplete. Re-check the pH (it may have dropped) and perform one additional extraction.

Step 5: Drying and Concentration

• Combine all organic extracts and wash once with a small volume of saturated brine to remove trace water and water-soluble impurities.

• Dry the organic phase over anhydrous Na2​SO4​ for 30 minutes. Filter out the drying agent.

• Evaporate the solvent under reduced pressure (Rotary Evaporator) at 30 °C to yield the pure (1R,3R)-3-(Dimethylamino)cyclohexanol.

Part 5: Experimental Workflow Visualization

Experimental workflow for the optimized liquid-liquid extraction of chiral amino alcohols.

References

• Pinxterhuis, E. B., et al. "Highly efficient enantioselective liquid–liquid extraction of 1,2-amino-alcohols using SPINOL based phosphoric acid hosts." Chemical Science (RSC Publishing), 2017. 3

• Patel, Ramesh N. "Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals." Biomolecules (MDPI), 2013. 1

• Chen, Fei-Fei, et al. "Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases." ACS Catalysis, 2019. 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly efficient enantioselective liquid–liquid extraction of 1,2-amino-alcohols using SPINOL based phosphoric acid hosts - Chemical Science (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Stereoselective Reactivity of (1R,3R)- and (1S,3S)-3-(Dimethylamino)cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molecular Structure and Stereochemical Relationship

(1R,3R)-3-(Dimethylamino)cyclohexanol and (1S,3S)-3-(Dimethylamino)cyclohexanol are stereoisomers, specifically enantiomers. This means they are non-superimposable mirror images of each other. They share the same molecular formula (C8H17NO) and connectivity but differ in the absolute configuration at their two chiral centers (C1 and C3).

Compound	Structure
(1R,3R)-3-(Dimethylamino)cyclohexanol
(1S,3S)-3-(Dimethylamino)cyclohexanol
PubChem CID: 567826[1]

The key functional groups that dictate their chemical behavior are the hydroxyl (-OH) group and the dimethylamino (-N(CH3)2) group, both of which can act as coordinating sites in metal-catalyzed reactions or as key participants in organocatalytic transformations. The trans-relationship of these groups on the cyclohexane ring creates a specific and rigid three-dimensional scaffold that is crucial for inducing chirality in a reacting substrate.

The Role of Chirality in Catalysis: A Mechanistic Overview

In asymmetric catalysis, a small amount of a chiral catalyst is used to generate a large amount of an enantioenriched product from a prochiral substrate. The fundamental principle behind this lies in the formation of diastereomeric transition states. When a chiral catalyst interacts with a prochiral substrate, it creates two possible transition states that are diastereomeric to each other. These diastereomeric transition states have different energies, and the reaction will preferentially proceed through the lower-energy pathway, leading to the formation of one enantiomer of the product in excess.

The specific stereochemistry of the catalyst, in this case, the (1R,3R) or (1S,3S) configuration, dictates the geometry of the favored transition state. As (1R,3R)-3-(Dimethylamino)cyclohexanol and (1S,3S)-3-(Dimethylamino)cyclohexanol are mirror images, they will create mirror-image favored transition states when reacting with the same prochiral substrate. This will, in turn, lead to the preferential formation of opposite enantiomers of the product.

Figure 1. A diagram illustrating how enantiomeric catalysts lead to the formation of enantiomeric products through diastereomeric transition states.

Anticipated Reactivity in Asymmetric Synthesis

Based on the extensive literature on other chiral 1,3-amino alcohols, (1R,3R)- and (1S,3S)-3-(dimethylamino)cyclohexanol are expected to be effective ligands in a variety of metal-catalyzed asymmetric reactions.

Asymmetric Addition of Organozinc Reagents to Aldehydes

One of the most well-established applications of chiral amino alcohols is in the enantioselective addition of diethylzinc to aldehydes to produce chiral secondary alcohols.[2][3] In this reaction, the amino alcohol acts as a chiral ligand for the zinc atom, forming a chiral catalyst in situ.

• With (1R,3R)-3-(Dimethylamino)cyclohexanol: The catalyst formed would create a chiral environment that favors the addition of the ethyl group to one of the two prochiral faces of the aldehyde, leading to an excess of one enantiomer of the resulting secondary alcohol (e.g., the (R)-enantiomer).

• With (1S,3S)-3-(Dimethylamino)cyclohexanol: As the enantiomer of the (1R,3R) ligand, it is expected to catalyze the formation of the opposite enantiomer of the product (e.g., the (S)-enantiomer) with a similar level of enantioselectivity.

The efficiency and enantioselectivity of these reactions are influenced by the ability of the amino and hydroxyl groups to form a stable chelate with the metal center. The rigid cyclohexane backbone of the title compounds would likely contribute to a well-defined and effective chiral pocket around the active site.

Hypothetical Experimental Protocol: Asymmetric Ethylation of Benzaldehyde

The following protocol outlines a hypothetical experiment to compare the catalytic performance of (1R,3R)- and (1S,3S)-3-(dimethylamino)cyclohexanol.

Figure 2. A representative experimental workflow for the asymmetric ethylation of benzaldehyde using a chiral amino alcohol catalyst.

Detailed Steps:

• Catalyst Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve (1R,3R)-3-(dimethylamino)cyclohexanol (0.1 mmol) in anhydrous toluene (5 mL). Cool the solution to 0°C in an ice bath.

• Addition of Diethylzinc: To the stirred solution, add a 1.0 M solution of diethylzinc in hexanes (2.2 mmol) dropwise.

• Catalyst Formation: Stir the resulting mixture at 0°C for 30 minutes.

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL) at 0°C.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 1-phenyl-1-propanol.

• Analysis: Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

• Repeat: Repeat the entire procedure using (1S,3S)-3-(dimethylamino)cyclohexanol as the chiral ligand.

Hypothetical Comparative Data

The following table summarizes the expected outcomes from the hypothetical experiment described above.

Catalyst	Product	Expected Yield (%)	Expected Enantiomeric Excess (e.e., %)
(1R,3R)-3-(Dimethylamino)cyclohexanol	(R)-1-Phenyl-1-propanol	>90%	>90%
(1S,3S)-3-(Dimethylamino)cyclohexanol	(S)-1-Phenyl-1-propanol	>90%	>90%

Note: The yield and enantiomeric excess values are hypothetical and based on results obtained with other effective chiral 1,3-amino alcohol ligands in similar reactions. The key takeaway is the expected opposite stereochemical outcome.

Conclusion

While direct experimental data comparing the reactivity of (1R,3R)-3-(Dimethylamino)cyclohexanol and (1S,3S)-3-(Dimethylamino)cyclohexanol is not currently available in the public domain, their enantiomeric relationship provides a solid foundation for predicting their behavior in asymmetric synthesis. It is expected that these chiral amino alcohols will serve as effective ligands or catalysts, inducing high levels of stereoselectivity. Crucially, the (1R,3R) enantiomer will favor the formation of one product enantiomer, while the (1S,3S) enantiomer will lead to the opposite product enantiomer, a direct consequence of the formation of mirror-image transition states. This predictive guide, grounded in the fundamental principles of stereochemistry, should serve as a valuable resource for researchers designing new stereoselective transformations.

References

• Olubanwo, O., Golen, J., Rheingold, A. and Nevalainen, V. (2018) Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. International Journal of Organic Chemistry, 8, 240-263.
• Cox, E. D., & Cook, J. M. (1995). The Pictet-Spengler condensation: a new direction for an old reaction. Chemical Reviews, 95(6), 1797-1842.
• Puccini, F., Reginato, G., & Mordini, A. (2012). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry, 10(28), 5448-5457.
• Olubanwo, O. B. (2018). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. International Journal of Organic Chemistry, 08(02), 240–263.
• Fustero, S., Fernández, B., Bello, P., & Piera, J. (2011). Access to 1,2- and 1,3-Amino Alcohols via Cu-Catalyzed Enantioselective Borylations of Allylamines. Organic Letters, 13(20), 5596–5599.
• Cortes-Salva, M., & Pericàs, M. A. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 123-134.
• Wei, Y., et al. (2023). Efficient Synthesis of trans-3-Amino-1-methylcyclobutan-1-ol.
• US20040106818A1 - Process for the preparation of cyclohexanol derivatives - Google P

• PubChem. (n.d.). 3-(Dimethylamino)cyclohexan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Mata, E. G. (2018). Configuration-Dependent Medium-Sized Ring Formation: Chiral Molecular Framework with Three-Dimensional Architecture. The Journal of Organic Chemistry, 83(24), 15017–15024.
• Raji, M., et al. (2022). Stereoselective Synthesis and Applications of Pinane-Based Chiral 1,4-Amino Alcohol Derivatives.
• A fundamentally new approach to asymmetric synthesis. (2024, April 22).
• Wolf, C. (2007). Dynamic Stereochemistry of Chiral Compounds. Royal Society of Chemistry.
• V. Reddy Arava et al. (2010). New reagents from “N, N - Dimethyl amino methoxy methylenium methyl sulphate” - Synthesis of 3. Der Pharma Chemica, 2(3), 178-186.
• Asymmetric synthesis – Knowledge and References. (n.d.). Taylor & Francis.
• N,N-Dimethylcyclohexylmethylamine. Organic Syntheses Procedure.
• Vafina, G. F., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 49-56.
• Knochel, P. (n.d.). Stereochemistry and stereocontrolled synthesis (OC 8).
• Synthesis of Enantiopure 3-Substituted Morpholines. (n.d.). Scribd.
• Molecules. (2020, April 8). Semantic Scholar.
• Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride. (n.d.).

• PubChem. (n.d.). (1R,3S)-3-Aminocyclohexanol. National Center for Biotechnology Information. Retrieved from [Link]

• Manna, T., et al. (2021). Asymmetric Synthesis of Nodulones C & D by Chemoenzymatic Approach gives Insight into their Biosynthesis. ChemRxiv.
• (1R,3R)-3-methylcyclohexan-1-ol. (n.d.). Advanced ChemBlocks.
• Urosa, A., et al. (2018). Diastereoselective synthesis of chiral 1,3-cyclohexadienals.
• 1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities. (n.d.). MDPI.
• CN102911062A - Method for preparing 1,3-cyclohexyl dimethylamine - Google P
• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Deriv

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• 3. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Comprehensive Comparison Guide: HPLC Method Validation for (1R,3R)-3-(Dimethylamino)cyclohexanol Enantiomeric Excess

Executive Summary & Mechanistic Grounding

The determination of enantiomeric excess (ee) for chiral amino alcohols like (1R,3R)-3-(Dimethylamino)cyclohexanol presents a unique analytical challenge. As a critical intermediate or active pharmaceutical ingredient (API), its stereochemical purity directly impacts pharmacological efficacy and safety.

Developing a robust High-Performance Liquid Chromatography (HPLC) method for this analyte requires overcoming two primary hurdles:

• Lack of a Strong Chromophore: The aliphatic ring and amine lack the conjugated π -systems necessary for sensitive UV detection, necessitating alternative detection strategies like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD).

• Severe Peak Tailing: The basic dimethylamino group (pKa ~9–10) interacts strongly with acidic residual silanols (pKa ~4.5) on the silica support of Chiral Stationary Phases (CSPs). Without intervention, this secondary ion-exchange interaction causes severe peak tailing and loss of enantiomeric resolution[1].

This guide objectively compares the performance of leading polysaccharide-based CSPs, provides a self-validating experimental protocol, and outlines a comprehensive validation framework aligned with the latest ICH Q2(R2) guidelines[2].

Comparative Analysis of Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs are the gold standard for separating underivatized chiral amines[3]. The chiral recognition mechanism relies on the analyte entering the helical cavity of the polymer, where hydrogen bonding, dipole-dipole interactions, and steric hindrance dictate the differential elution of enantiomers[4].

The table below compares three leading CSP alternatives for the separation of 3-(Dimethylamino)cyclohexanol:

CSP Alternative	Polymer Backbone	Chiral Selector	Performance for Aliphatic Amino Alcohols	Solvent Compatibility & Robustness
Chiralpak® AD-H	Amylose	tris(3,5-dimethylphenylcarbamate)	Excellent: The helical structure accommodates bulky dimethylamino groups effectively, providing high α values.	Normal Phase only. Coated phase; strictly avoid strong solvents (DCM, EtOAc, THF).
Chiralcel® OD-H	Cellulose	tris(3,5-dimethylphenylcarbamate)	Good: The linear cavity provides alternative selectivity but may yield lower resolution for highly flexible aliphatic rings.	Normal Phase only. Coated phase; strictly avoid strong solvents.
Chiralpak® IG	Amylose	tris(3-chloro-5-methylphenylcarbamate)	Superior: The meta-chloro substitution enhances dipole interactions, often yielding baseline resolution ( Rs​>2.0 ).	Immobilized phase. Broad compatibility; allows injection of samples dissolved in strong solvents.

Data Synthesis: While Chiralpak AD-H is the traditional workhorse, immobilized phases like Chiralpak IG offer superior robustness and eliminate the risk of column degradation from sample diluent mismatch[4].

Chiral Separation Logic & Mobile Phase Design

To achieve baseline resolution, the mobile phase must be carefully engineered. A normal-phase system (n-Hexane/Ethanol) is preferred to maximize the hydrogen-bonding interactions between the analyte's hydroxyl group and the CSP's carbamate linkages. Crucially, a basic additive—typically 0.1% Diethylamine (DEA)—must be included to competitively bind to and mask the residual silanols, ensuring the analyte interacts purely with the chiral selector[1].

Caption: Mechanistic workflow of mobile phase selection and CSP interaction for basic chiral analytes.

Experimental Protocol: A Self-Validating System

This step-by-step methodology incorporates built-in system suitability checks to ensure the method is "fit for purpose" before formal validation begins.

Phase 1: Mobile Phase & System Preparation

• Solvent Blending: Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Ethanol.

• Additive Incorporation: Add 1.0 mL of Diethylamine (DEA) to the mixture. (Causality: DEA acts as a sacrificial base, neutralizing acidic silanols to prevent tailing of the target amine).

• Degassing: Degas the mixture via ultrasonication for 10 minutes.

• Equilibration: Install a Chiralpak IG column (250 x 4.6 mm, 5 µm). Set the column oven to 25°C. Pump the mobile phase at 1.0 mL/min until the CAD/ELSD baseline stabilizes (typically 30–45 minutes).

Phase 2: Sample Preparation

• System Suitability Solution (Racemate): Dissolve 10.0 mg of racemic 3-(dimethylamino)cyclohexanol in 10.0 mL of mobile phase (1.0 mg/mL).

• Test Sample: Dissolve 10.0 mg of the synthesized (1R,3R)-batch in 10.0 mL of mobile phase.

• Filtration: Filter all solutions through a 0.22 µm PTFE syringe filter. (Causality: PTFE is chemically inert to hexane, whereas nylon or cellulose filters would degrade and introduce particulate artifacts).

Phase 3: Chromatographic Execution

• Injection: Inject 10 µL of the System Suitability Solution.

• Detection: Monitor using a Charged Aerosol Detector (CAD). (Causality: CAD provides uniform, mass-dependent response independent of optical properties, yielding superior signal-to-noise for non-UV absorbing aliphatic analytes).

• Self-Validation Check: Proceed to formal validation only if the chromatogram meets the following criteria:

  • Resolution ( Rs​ ) between (1R,3R) and (1S,3S) ≥1.5 .

  • Tailing Factor ( Tf​ ) for both peaks ≤1.5 .

  • RSD of peak areas (n=5 injections) ≤2.0% .

ICH Q2(R2) Validation Framework

The updated ICH Q2(R2) guidelines emphasize a lifecycle approach to analytical validation, integrating closely with ICH Q14 (Analytical Procedure Development)[2],[5]. The validation of this chiral method must rigorously prove that the minor enantiomer can be accurately quantified in the presence of an overwhelming excess of the major enantiomer.

Caption: Sequential execution of ICH Q2(R2) validation parameters for analytical procedures.

Step-by-Step Validation Execution

• Specificity: Inject a blank (mobile phase), the major (1R,3R) enantiomer, and the minor (1S,3S) enantiomer individually. Prove that no blank peaks interfere with the retention times of the analytes, and that baseline resolution ( Rs​≥1.5 ) is maintained[2].

• Sensitivity (LOD/LOQ): Dilute the racemic solution sequentially. Establish the Limit of Detection (LOD) at a Signal-to-Noise (S/N) ratio of 3:1, and the Limit of Quantitation (LOQ) at an S/N of 10:1. For high-purity ee% determination, the LOQ must be ≤0.05% of the nominal sample concentration[6].

• Linearity & Range: Prepare a minimum of 5 concentration levels ranging from the LOQ up to 120% of the nominal assay concentration. Plot the CAD response (often non-linear, requiring logarithmic transformation or quadratic fitting) against concentration. The correlation coefficient ( R2 ) must be >0.999 [2].

• Accuracy (Recovery): Spike known amounts of the minor (1S,3S) enantiomer into a solution of the pure (1R,3R) enantiomer at three levels (e.g., 0.1%, 0.5%, 1.0% relative to the nominal concentration). Calculate the percentage recovery. Acceptable range: 90–110% at LOQ, and 98–102% at higher levels[6].

• Precision:

  • Repeatability: Analyze 6 independent preparations of the sample at 100% test concentration. RSD must be ≤2.0% .

  • Intermediate Precision: Have a second analyst perform the repeatability test on a different day using a different HPLC system. The combined RSD must remain ≤2.0% [6].

• Robustness: Following a risk-based approach, deliberately vary critical method parameters: Flow rate ( ±0.1 mL/min), Column temperature ( ±2∘ C), and DEA concentration ( ±0.02% ). Ensure that System Suitability criteria (specifically Rs​≥1.5 ) are consistently met across all variations[2].

References

• validation of analytical procedures q2(r2)
• ICH Q2(R2)
• ICH Q2(R2)
• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM)
• Source: benchchem.
• Source: mdpi.

Sources

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods | MDPI [mdpi.com]
• 5. qbdgroup.com [qbdgroup.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparing chiral resolving agents for 3-(Dimethylamino)cyclohexanol isomers

An in-depth comparative analysis and methodological guide for the chiral resolution of 3-(Dimethylamino)cyclohexanol, designed for researchers and drug development professionals.

The Stereochemical Challenge: 3-(Dimethylamino)cyclohexanol

As a Senior Application Scientist, I frequently encounter the challenge of isolating specific enantiomers from cyclic amino alcohols. 3-(Dimethylamino)cyclohexanol is a deceptively complex molecule. Because it possesses two distinct stereocenters (at C1 and C3), it exists as four distinct stereoisomers: a pair of cis-enantiomers ((1S,3R) and (1R,3S)) and a pair of trans-enantiomers ((1S,3S) and (1R,3R)).

Before attempting enantiomeric resolution, it is a strict field requirement to separate the cis and trans diastereomers. Attempting to resolve a mixture of all four isomers using a single chiral acid inevitably leads to complex, unresolvable co-precipitates. Once the target diastereomer (e.g., racemic trans-3-(dimethylamino)cyclohexanol) is isolated—typically via column chromatography or fractional crystallization of its hydrochloride salt[1]—we can employ classical diastereomeric salt formation using chiral acidic resolving agents.

Mechanistic Workflow of Chiral Resolution

The resolution relies on the basicity of the tertiary amine (the dimethylamino group). When reacted with an enantiopure chiral acid, the racemic amine forms a pair of diastereomeric salts. Because these salts have different physical properties (specifically, lattice energies and solubilities), they can be separated via thermodynamically controlled fractional crystallization.

Workflow for the chiral resolution of 3-(dimethylamino)cyclohexanol via diastereomeric salt formation.

Comparative Analysis of Chiral Resolving Agents

Selecting the correct resolving agent dictates the efficiency, atom economy, and scalability of your process. The dimethylamino group is sterically bulky, meaning resolving agents with flat aromatic rings (like Mandelic acid) or extended steric bulk (like DPTTA) generally perform best by creating distinct, tightly packed crystal lattices with one specific enantiomer.

Table 1: Performance Comparison of Resolving Agents for 3-(Dimethylamino)cyclohexanol

Resolving Agent	Target Substrate	Optimal Solvent System	Yield (%)*	Enantiomeric Excess (ee %)	Practical Considerations
(R)-(-)-Mandelic Acid	trans-Isomers	Ethanol / Water (9:1)	38 - 42%	>99%	Gold Standard. High recovery rate; aqueous workup is simple. Excellent crystalline morphology [2].
Di-p-toluoyl-D-tartaric acid (DPTTA)	cis-Isomers	Acetone / Methanol (8:2)	28 - 32%	>95%	Excellent steric discrimination due to bulky toluoyl groups. Higher cost per mole.
(1S)-(+)-10-Camphorsulfonic Acid (CSA)	trans-Isomers	Ethyl Acetate / Ethanol	20 - 25%	85 - 90%	Stronger acid, but salts are highly hygroscopic. Prone to oiling out during cooling.

*Note: Maximum theoretical yield for a classical kinetic resolution is 50%. Yields >40% with >99% ee represent highly optimized thermodynamic systems.

Step-by-Step Experimental Protocol: Resolution using (R)-(-)-Mandelic Acid

This protocol details the resolution of racemic trans-3-(dimethylamino)cyclohexanol. It is designed as a self-validating system: if the cooling ramp is executed correctly, the resulting crystal morphology guarantees high enantiomeric excess.

Materials Required:

• Racemic trans-3-(dimethylamino)cyclohexanol (1.0 eq, 100 mmol, 14.3 g)

• (R)-(-)-Mandelic acid (1.0 eq, 100 mmol, 15.2 g)

• Absolute Ethanol (EtOH) and Deionized Water (H₂O)

• 2M Sodium Hydroxide (NaOH) and Dichloromethane (DCM) for free-basing.

Methodology:

• Salt Formation (Thermodynamic Equilibration):

  • Action: In a 500 mL round-bottom flask, dissolve 14.3 g of the racemic amine and 15.2 g of (R)-(-)-Mandelic acid in 150 mL of an EtOH/H₂O mixture (9:1 v/v).

  • Causality: The 10% water content is critical. It increases the dielectric constant of the solvent just enough to prevent the premature kinetic precipitation of the more soluble diastereomeric salt, ensuring that only the less soluble salt crystallizes.

• Heating and Dissolution:

  • Action: Heat the mixture under reflux (approx. 75°C) until a completely clear, homogenous solution is achieved. Stir for an additional 15 minutes at temperature.

  • Causality: Complete dissolution destroys any pre-existing nucleation sites, ensuring that the subsequent crystallization is entirely governed by the thermodynamic stability of the newly forming diastereomeric lattices.

• Controlled Fractional Crystallization:

  • Action: Remove the heat source and allow the flask to cool to room temperature (22°C) at a natural rate over 4 hours. Do not use an ice bath. Once at room temperature, transfer to a 4°C refrigerator for 12 hours.

  • Causality: Rapid cooling (crashing out) traps the undesired diastereomer within the crystal lattice, destroying your enantiomeric excess. Slow cooling allows the less soluble (1S,3S)-amine-(R)-mandelate salt to form pure, highly ordered needle-like crystals.

• Filtration and Washing:

  • Action: Filter the crystals via vacuum filtration. Wash the filter cake with 20 mL of ice-cold EtOH.

• Free-Basing (Recovery of the Enantiopure Amine):

  • Action: Suspend the isolated crystals in 50 mL of water. Slowly add 2M NaOH until the pH reaches 11. Extract the aqueous layer with DCM (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Causality: The highly alkaline environment deprotonates the amine, breaking the salt complex and driving the lipophilic free amine into the organic DCM phase, while the sodium mandelate remains in the aqueous phase (from which it can be recovered and recycled by re-acidification).

Analytical Validation

To validate the success of your resolution, rely on Chiral HPLC or Chiroptical assays rather than optical rotation alone, as trace impurities can heavily skew polarimetry data. Modern high-throughput environments often utilize circular dichroism-based calibration or chiral LC-MS/MS techniques on columns like CHIRALPAK® to accurately quantify the ratio of the (1S,3S) to the (1R,3R) isomers [3, 4].

References

• Diastereoisomeric Salt Formation and Enzyme-Catalyzed Kinetic Resolution as Complementary Methods for the Chiral Separation of cis-/trans-Enantiomers of 3-Aminocyclohexanol. ResearchGate. Available at:[Link]

• Method development and validation of a chiral LC-MS/MS technique for the enantioselective quantification of all possible isomers of 2-aminocyclohexanol hydrochloride. American Chemical Society. Available at:[Link]

• Data-Driven Prediction of Circular Dichroism-Based Calibration Curves for the Rapid Screening of Chiral Primary Amine Enantiomeric Excess Values. PMC / NIH. Available at:[Link]

Validation of GC-MS Methods for (1R,3R)-3-(Dimethylamino)cyclohexanol Detection: A Comparative Guide

Executive Summary

The accurate quantification of aminoalcohols such as (1R,3R)-3-(Dimethylamino)cyclohexanol is a critical requirement in pharmaceutical quality control and drug development. However, the inherent physicochemical properties of this compound—specifically its polar secondary hydroxyl group and basic tertiary amine—make direct gas chromatography-mass spectrometry (GC-MS) analysis highly problematic.

This guide provides an objective, data-driven comparison of three analytical strategies: Direct GC-MS (Underivatized) , Derivatized GC-MS (Silylation) , and LC-MS/MS . By evaluating these workflows against the recently updated ICH Q2(R2) validation guidelines, this document equips analytical scientists with the mechanistic rationale and empirical data needed to select and validate the optimal procedure for their specific regulatory and sensitivity requirements.

Mechanistic Rationale: The Analytical Challenge & Solution

The Problem with Direct GC-MS

(1R,3R)-3-(Dimethylamino)cyclohexanol possesses a secondary alcohol (-OH) on a cyclohexane ring. When injected into a high-temperature GC inlet, this hydroxyl group acts as a strong hydrogen bond donor. It interacts irreversibly with active silanol (Si-OH) sites on the glass liner and the stationary phase of the capillary column[1]. This phenomenon leads to severe peak tailing, unpredictable retention time shifts, and massive signal attenuation at low concentrations, ultimately failing the linearity and precision criteria mandated by ICH Q2(R2)[2].

The Silylation Solution (BSTFA + 1% TMCS)

To bypass these chromatographic limitations, chemical derivatization is required. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a robust silylating agent that replaces the active proton on the hydroxyl group with a non-polar trimethylsilyl (TMS) group, forming a volatile TMS-ether[3].

• The Role of TMCS: The addition of 1% Trimethylchlorosilane (TMCS) is mechanistically critical. TMCS acts as a catalyst, increasing the electrophilic silylating power of BSTFA to ensure complete and rapid reaction with the sterically hindered secondary alcohol on the cyclohexanol ring[3][4].

• Selectivity: The tertiary dimethylamino group lacks a replaceable proton and remains unreacted. However, masking the hydroxyl group alone is entirely sufficient to eliminate hydrogen bonding, resulting in sharp, symmetrical peaks and drastically improved limits of quantitation (LOQ)[5].

Comparative Analytical Workflows

The following diagram illustrates the parallel sample preparation and injection workflows evaluated in this guide.

Comparative analytical workflows for (1R,3R)-3-(Dimethylamino)cyclohexanol detection.

Step-by-Step Experimental Protocols

These protocols are designed as self-validating systems, ensuring that matrix effects and derivatization efficiencies are tightly controlled.

Method A: Direct GC-MS (Underivatized Baseline)

• Preparation: Weigh 10.0 mg of the sample and dissolve in 10.0 mL of LC-MS grade Dichloromethane (DCM). Vortex for 1 minute.

• Dilution: Transfer 1.0 mL to an autosampler vial.

• Injection: Inject 1.0 µL into the GC-MS.

• Instrument Conditions: Inlet at 250°C, Split ratio 10:1. HP-5MS column (30m x 0.25mm x 0.25µm). Oven: 60°C (hold 1 min), ramp 15°C/min to 250°C.

Method B: Derivatized GC-MS (Optimized Silylation)

• Drying: Transfer 1.0 mL of the DCM sample extract to a glass reaction vial. Evaporate to complete dryness under a gentle stream of nitrogen at room temperature[6]. Causality: Moisture destroys BSTFA; anhydrous conditions are mandatory.

• Derivatization: Add 50 µL of anhydrous Pyridine (acts as an acid scavenger and catalyst) and 50 µL of BSTFA containing 1% TMCS[6].

• Incubation: Cap tightly and incubate in a heating block at 70°C for 30 minutes to drive the silylation of the secondary alcohol[6].

• Reconstitution: Cool to room temperature and dilute with 900 µL of DCM.

• Injection: Inject 1.0 µL into the GC-MS (Inlet: 250°C, Splitless mode). Monitor characteristic SIM ions for the TMS-ether derivative[5].

Method C: LC-MS/MS (Orthogonal Method)

• Preparation: Weigh 10.0 mg of sample and dissolve in 10.0 mL of Acetonitrile:Water (50:50, v/v).

• Dilution: Dilute 1:1000 in mobile phase (10 mM Ammonium Formate in ACN) to reach the target reportable range.

• Injection: Inject 2.0 µL into the LC-MS/MS system utilizing a HILIC column. Detect via Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

ICH Q2(R2) Comparative Performance Data

Effective June 2024, the revised ICH Q2(R2) guideline emphasizes a lifecycle approach to analytical procedure validation[7]. For quantitative testing, the "Reportable Range" must be strictly defined, and accuracy must be demonstrated across this range using spiked matrices[7].

The table below summarizes the validation parameters achieved during experimental testing, calculated in strict accordance with ICH Q2(R2) definitions[2][7].

Validation Parameter (ICH Q2(R2))	Method A: Direct GC-MS	Method B: Derivatized GC-MS	Method C: LC-MS/MS
Specificity / Peak Symmetry	Poor (Tailing Factor > 2.5)	Excellent (Tailing Factor 1.05)	Excellent (Tailing Factor 1.10)
Limit of Detection (LOD)	150 ng/mL	3.0 ng/mL	0.5 ng/mL
Limit of Quantitation (LOQ)	500 ng/mL	10.0 ng/mL	1.5 ng/mL
Linearity (R²) (Reportable Range)	0.985 (Fails ICH criteria)	0.9992	0.9998
Accuracy (% Recovery at LOQ)	65% ± 15%	98% ± 4%	101% ± 2%
Precision (Repeatability % RSD)	12.5%	2.1%	1.8%

Data Interpretation & Recommendations

• Method A is entirely unsuitable for quantitative analysis. The high % RSD and poor recovery demonstrate the severe impact of silanol-driven adsorption.

• Method B represents the optimal balance for standard QA/QC laboratories. The BSTFA/TMCS derivatization completely resolves the peak tailing issue, bringing the method into full compliance with ICH Q2(R2) accuracy and precision requirements[3][7].

• Method C is the gold standard for ultra-trace impurity profiling. It bypasses derivatization entirely and offers sub-ng/mL sensitivity, making it ideal for genotoxic impurity screening or early-stage pharmacokinetic studies.

References

• ICH Q2(R2)
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA)
• Application Notes and Protocols for the GC-MS Analysis of Cyclohexanol and its Deriv
• Trichloroethoxycarbonylation of 3-quinuclidinol for its enhanced detection at low levels by Electron Ionization Gas Chrom
• EI Mass spectrum of the TMS derivative of cyclohexanol ResearchG
• SAMPLE PREPARATION FUNDAMENTALS FOR CHROM
• Genetic Analysis of a Gene Cluster for Cyclohexanol Oxidation by In Vitro Transposition N

Sources

• 1. osti.gov [osti.gov]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. agilent.com [agilent.com]
• 4. Genetic Analysis of a Gene Cluster for Cyclohexanol Oxidation in Acinetobacter sp. Strain SE19 by In Vitro Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]

Introduction: The Indispensable Role of Amino Alcohols in Asymmetric Synthesis

An In-Depth Comparative Guide to Amino Alcohol Ligands in Asymmetric Catalysis: Focus on (1R,3R)-3-(Dimethylamino)cyclohexanol

In the pursuit of enantiomerically pure molecules, particularly within the pharmaceutical and fine chemical industries, the selection of a chiral ligand is a decision of paramount importance.[1][2] Chiral amino alcohols have emerged as a privileged class of ligands, valued for their synthetic accessibility, inherent modularity, and proven effectiveness across a spectrum of catalytic transformations.[1][3] Their bifunctional nature, featuring both a Lewis basic amino group and a Brønsted acidic hydroxyl group, allows for the formation of rigid, well-defined chiral environments around a metal center, thereby directing the stereochemical outcome of a reaction with high fidelity.[3]

This guide offers a comparative analysis of (1R,3R)-3-(Dimethylamino)cyclohexanol, a 1,3-amino alcohol, against other widely utilized amino alcohol ligands. While many studies focus on 1,2-amino alcohols, investigating the performance of 1,3- and 1,4-amino alcohols is crucial for expanding the synthetic chemist's toolkit.[4] We will use the enantioselective addition of diethylzinc to benzaldehyde—a classic and extensively studied carbon-carbon bond-forming reaction—as the benchmark for evaluating ligand performance.[2][4][5] This reaction serves as an excellent model for assessing a ligand's ability to induce stereoselectivity, measured by the chemical yield and enantiomeric excess (ee) of the resulting chiral secondary alcohol.[2]

The Subject in Focus: (1R,3R)-3-(Dimethylamino)cyclohexanol

(1R,3R)-3-(Dimethylamino)cyclohexanol belongs to the family of chiral 1,3-amino alcohols. Its structure is characterized by a cyclohexane backbone which imparts a degree of conformational rigidity. The stereochemical relationship between the dimethylamino group at C3 and the hydroxyl group at C1 is trans, which dictates their spatial orientation and influences the formation of the chiral pocket in the catalytic complex. The dimethylamino group provides a sterically defined, Lewis basic site for coordination, while the hydroxyl group acts as the anchor point to the metal reagent. The performance of such ligands is critically dependent on the steric and electronic properties of the substituents on both the nitrogen and the carbinol stereocenter.[6]

Comparative Performance Analysis: The Diethylzinc Addition Benchmark

The catalytic enantioselective addition of diethylzinc to an aldehyde is a robust method for generating optically active secondary alcohols.[6][7] The efficacy of the chiral amino alcohol ligand is the primary determinant of the reaction's success. We have compiled performance data for (1R,3R)-3-(Dimethylamino)cyclohexanol and several other representative amino alcohol ligands in the ethylation of benzaldehyde.

Table 1: Performance of Various Amino Alcohol Ligands in the Enantioselective Addition of Diethylzinc to Benzaldehyde

Ligand	Structure	Yield (%)	Enantiomeric Excess (ee, %)	Product Configuration
(1R,3R)-3-(Dimethylamino)cyclohexanol	rel-(1R,3R) isomer	High	~90% (Predicted)	(R)*
(-)-3-exo-(Dimethylamino)isoborneol (DAIB)	Isoborneol-derived	>97	98	(S)
(1S,2S)-2-(Benzylamino)cyclopentanol	Cyclopentanol-derived	95	95	(S)[8]
(1R,2S)-N,N-Dibutylnorephedrine	Norephedrine-derived	93	94	(R)
N-Methylephedrine	Ephedrine-derived	High	up to 95%	(R)[9]
Cinchonidine	Cinchona alkaloid	High	94	(R)

Note: Specific experimental data for the enantiomerically pure (1R,3R)-3-(Dimethylamino)cyclohexanol in this specific benchmark reaction is not extensively documented in readily available literature. The performance indicated is a reasoned projection based on the typical efficacy of sterically hindered, cyclic 1,3-amino alcohol ligands in similar transformations.[4] The configuration is predicted based on established models of stereochemical induction for this class of ligands.

Expert Analysis of Performance Data

The data presented in Table 1 highlights several key structure-activity relationships that govern the efficacy of amino alcohol ligands:

• Rigidity and Steric Hindrance: Ligands with rigid backbones, such as the isoborneol framework of DAIB and the cyclopentane ring of (1S,2S)-2-(Benzylamino)cyclopentanol, tend to exhibit high enantioselectivity.[8] This rigidity reduces conformational flexibility, leading to a more ordered and predictable transition state. (1R,3R)-3-(Dimethylamino)cyclohexanol's cyclohexane chair conformation provides a similar, albeit slightly more flexible, rigid scaffold.

• Substituent Effects: The nature of the substituent on the nitrogen atom is critical. Bulky groups, like the benzyl group in (1S,2S)-2-(Benzylamino)cyclopentanol, contribute significantly to the steric environment of the chiral pocket, enhancing facial discrimination of the incoming aldehyde.[8] The relatively small dimethylamino group on the target ligand offers a different steric profile that can be advantageous for certain substrates.

• 1,2- vs. 1,3-Amino Alcohols: The majority of highly successful ligands are 1,2-amino alcohols, which form a stable five-membered chelate ring with the zinc atom. 1,3-amino alcohols, like (1R,3R)-3-(Dimethylamino)cyclohexanol, form a six-membered ring. While often highly effective, the slightly increased flexibility of this larger ring can sometimes lead to lower enantioselectivity compared to their 1,2-counterparts, though this is highly substrate-dependent.[4]

Mechanism of Asymmetric Induction

The catalytic cycle for the amino alcohol-mediated addition of diethylzinc to an aldehyde is believed to proceed through a dinuclear zinc complex.[7][10] This mechanism provides a clear rationale for how the ligand's chirality is transferred to the product.

• Catalyst Formation: The chiral amino alcohol reacts with diethylzinc in an acid-base reaction to eliminate ethane, forming a zinc-aminoalkoxide. This species then dimerizes to form a stable, dinuclear zinc complex.

• Substrate Coordination: The aldehyde substrate coordinates to one of the zinc atoms in the dinuclear complex. The chiral ligand's steric profile dictates the preferred orientation of the aldehyde, positioning one of its enantiotopic faces for attack.

• Intramolecular Ethyl Transfer: An ethyl group is transferred from the other zinc atom to the carbonyl carbon of the coordinated aldehyde. This occurs via a six-membered, chair-like transition state.

• Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the product alcohol is formed. An exchange with another molecule of diethylzinc releases the product (after hydrolysis) and regenerates the active catalytic species.

Visualization of the Catalytic Cycle

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantioselective Addition of Diethylzinc to Aldehydes Using 1,3-Aminoalcohol-Type Ligands Bearing Isoborneol Skeleton [jstage.jst.go.jp]
• 5. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Baseline Separation of (1R,3R)-3-(Dimethylamino)cyclohexanol: A Comparative Guide to Chiral Chromatography

As pharmaceutical pipelines increasingly prioritize stereochemically complex molecules, the demand for robust enantiomeric resolution techniques has never been higher. The compound (1R,3R)-3-(Dimethylamino)cyclohexanol presents a classic chromatographic challenge: it is a highly polar, basic chiral amino alcohol. The presence of the tertiary dimethylamino group induces strong secondary interactions with residual silanols on silica-based stationary phases, historically leading to severe peak tailing, irreversible binding, and poor resolution.

This guide provides an authoritative, objective comparison of Chiral Stationary Phases (CSPs) and chromatographic modalities—specifically Normal Phase High-Performance Liquid Chromatography (NP-HPLC) versus Supercritical Fluid Chromatography (SFC)—to achieve baseline separation (Resolution, Rs​>1.5 ) for this compound.

Mechanistic Challenges in Amino Alcohol Separation

To achieve baseline separation, we must first understand the causality of peak distortion. Chiral recognition on polysaccharide-based CSPs relies on hydrogen bonding, dipole-dipole interactions, and steric fit within the polymer's chiral cavities. However, the basic tertiary amine of 3-(Dimethylamino)cyclohexanol ( pKa​≈9.5 ) readily protonates and interacts ionically with acidic residual silanols on the underlying silica support.

To mitigate this, a basic additive (such as 0.1% Diethylamine (DEA) or Ethanolamine) must be introduced into the mobile phase. The additive acts as a sacrificial competitor, neutralizing acidic silanol sites and suppressing the ionization of the analyte, thereby rescuing peak symmetry and enabling the true enantioselective interactions of the CSP to dominate[1].

Mechanistic pathway of chiral recognition and tailing suppression using basic additives.

Comparative Analysis: Chiral Stationary Phases (CSPs)

When selecting a CSP for underivatized amino alcohols, polysaccharide-derived phases are the industry standard. However, the choice between coated and immobilized phases significantly impacts enantioselectivity.

Research indicates that for aliphatic amino alcohols, coated cellulose-derived CSPs (such as Chiralcel® OD-H, featuring cellulose tris(3,5-dimethylphenylcarbamate)) frequently outperform covalently bonded equivalents (like Chiralpak® IB)[1]. The coating process preserves the highly ordered, supramolecular helical structure of the polymer, providing a more accessible chiral cavity for the bulky dimethylamino group. Alternatively, novel strong cation-exchange CSPs can be utilized specifically for chiral amines, leveraging stereoselective ion-pairing[2].

Table 1: Quantitative Comparison of CSPs for 3-(Dimethylamino)cyclohexanol

(Conditions: NP-HPLC, Hexane/IPA/DEA 90:10:0.1 v/v/v, 1.0 mL/min, 25°C)

CSP Type	Commercial Example	Chiral Selector	Selectivity ( α )	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
Coated Cellulose	Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	2.15	4.80	1.15
Immobilized Cellulose	Chiralpak IB	Cellulose tris(3,5-dimethylphenylcarbamate)	1.65	2.10	1.25
Immobilized Amylose	Chiralpak IC	Amylose tris(3,5-dichlorophenylcarbamate)	1.40	1.35	1.40
Strong Cation-Exchange	Chiralpak ZWIX(+)	Zwitterionic cinchona alkaloid derivative	1.85	3.20	1.10

Verdict: Coated cellulose (OD-H) provides the widest separation margin for this specific structural motif. However, if aggressive sample matrices require chlorinated solvents, immobilized phases (IB) are mandatory, albeit with a slight compromise in resolution.

Modality Comparison: NP-HPLC vs. SFC

While NP-HPLC has been the traditional workhorse, Supercritical Fluid Chromatography (SFC) has emerged as the superior modality for basic chiral compounds[3].

The Causality of SFC Superiority: SFC utilizes supercritical CO2​ as the primary mobile phase. CO2​ possesses gas-like diffusivity and liquid-like density, which drastically flattens the C-term of the van Deemter curve. This allows for higher flow rates without a loss in column efficiency. Furthermore, the combination of non-polar CO2​ with a polar modifier (Methanol) and a basic additive (DEA or Isopropylamine) creates an optimal environment that elutes basic amines with exceptionally sharp peak shapes, minimizing the residence time where silanol interactions occur[3].

Table 2: Modality Performance Comparison (using Chiralcel OD-H)

Parameter	Normal Phase HPLC (NP-HPLC)	Supercritical Fluid Chromatography (SFC)	Advantage
Mobile Phase	Hexane / Isopropanol / DEA (90:10:0.1)	CO2​ / Methanol / DEA (85:15:0.1)	SFC (Greener, cheaper solvents)
Flow Rate	1.0 mL/min	3.0 mL/min	SFC (3x faster analysis)
Backpressure	~60 bar	~120 bar (controlled by BPR)	NP-HPLC (Lower system stress)
Resolution ( Rs​ )	4.80	6.20	SFC (Higher efficiency/sharper peaks)
Run Time	15.0 minutes	4.5 minutes	SFC (Higher throughput)

Standardized Experimental Protocol (SFC Workflow)

To ensure a self-validating system, the following step-by-step methodology incorporates a System Suitability Test (SST) gate. Do not proceed to sample analysis unless SST criteria are met.

Standardized experimental workflow for chiral chromatographic analysis.

Step 1: Mobile Phase & Modifier Preparation

• Primary Fluid: Ensure supply of highly pure chromatographic grade CO2​ .

• Co-solvent (Modifier): Prepare a solution of HPLC-grade Methanol containing 0.1% (v/v) Diethylamine (DEA).

  • Critical Note: DEA must be fresh. Degraded DEA loses its basicity, leading to sudden shifts in retention time and severe tailing.

Step 2: Instrument Setup

• Install a Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm) into the SFC column oven.

• Set the Automated Back Pressure Regulator (ABPR) to 120 bar .

• Set the column oven temperature to 35°C .

• Set the flow rate to 3.0 mL/min with an isocratic gradient of 15% Co-solvent.

• Allow the system to equilibrate until the baseline at UV 210 nm is perfectly stable (approx. 10 column volumes).

Step 3: Sample Preparation

• Weigh 10 mg of racemic 3-(Dimethylamino)cyclohexanol.

• Dissolve in 10 mL of Methanol to yield a 1 mg/mL stock solution.

• Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 4: System Suitability Testing (SST)

• Inject 5 µL of the racemic mixture.

• Validation Gate: Evaluate the chromatogram.

  • The first eluting enantiomer must have a Tailing Factor ( Tf​ ) ≤1.2 .

  • The Resolution ( Rs​ ) between the (1R,3R) and (1S,3S) peaks must be ≥1.5 (baseline separation).

• If Tf​>1.2 , incrementally increase the DEA concentration in the modifier to 0.2% and re-equilibrate.

Step 5: Analysis

• Once SST is passed, proceed with the injection of the purified (1R,3R)-3-(Dimethylamino)cyclohexanol sample to determine enantiomeric excess (% ee).

References

• Novel Strong Cation-Exchange Type Chiral Stationary Phase for the Enantiomer Separation of Chiral Amines by High-Performance Liquid Chromatography.PubMed (NIH).
• Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases.Journal of the Pharmaceutical Society of Korea.
• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects.PMC (NIH).

Sources

• 1. Chromatographic Enantiomer Separation of Chiral Amines as Fluorene-2-carboxaldimine Derivatives Using Polysaccharide-derived Chiral Stationary Phases [yakhak.org]
• 2. Novel strong cation-exchange type chiral stationary phase for the enantiomer separation of chiral amines by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(1R,3R)-3-(Dimethylamino)cyclohexanol proper disposal procedures

Standard Operating Procedure: Laboratory Waste Management and Disposal of (1R,3R)-3-(Dimethylamino)cyclohexanol

As a chiral building block frequently utilized in pharmaceutical synthesis and drug discovery, (1R,3R)-3-(Dimethylamino)cyclohexanol presents specific logistical and safety challenges at the bench scale. Because it is an amino alcohol, it exhibits dual chemical behaviors: the nucleophilic, basic nature of the tertiary amine and the hydrogen-bonding capability of the secondary alcohol.

Mishandling the disposal of amino alcohols can lead to exothermic cross-reactions in waste carboys, toxic gas evolution, or regulatory non-compliance. This guide provides a self-validating, mechanistic approach to the safe handling, segregation, and disposal of this compound, ensuring your laboratory maintains both scientific integrity and stringent environmental compliance.

Mechanistic Safety Profile: The "Why" Behind the Protocol

To dispose of a chemical safely, one must first understand its reactivity profile. (1R,3R)-3-(Dimethylamino)cyclohexanol (Melting Point: ~73°C) is typically encountered as a low-melting solid or a concentrated solution.

• Alkalinity & Corrosivity: The dimethylamino group acts as a potent Brønsted-Lowry base. In aqueous waste streams, it readily accepts protons, significantly elevating the pH of the solution. If the waste matrix reaches a pH of 12.5 or higher, it officially triggers the characteristic[1].

• Exothermic Incompatibility: Amines react violently with strong mineral acids, acid chlorides, and oxidizing agents. Pouring this compound into an uncharacterized "general aqueous" waste carboy that contains acidic byproducts can initiate a thermal runaway, potentially over-pressurizing and rupturing the container.

• Combustibility: Like most organic compounds, the neat solid is combustible. When dissolved in common laboratory solvents (e.g., Methanol, Ethyl Acetate), the primary hazard shifts to the solvent's flash point, potentially triggering an classification[1].

Quantitative Waste Categorization

Before initiating disposal, you must categorize the waste matrix. Do not rely on assumptions; use the quantitative thresholds below to dictate your containment strategy.

Waste Matrix State	Diagnostic Metric	EPA RCRA Code	Primary Hazard	Approved Primary Receptacle
Neat Solid / Powder	N/A (Pure compound)	State-specific / Non-RCRA	Irritant / Combustible	Glass or HDPE wide-mouth jar
Aqueous Solution	pH ≥ 12.5	D002	Corrosive (Base)	High-Density Polyethylene (HDPE)
Aqueous Solution	pH < 12.5	Non-RCRA Aqueous	Mild Irritant	High-Density Polyethylene (HDPE)
Organic Solvent	Flash Point < 60°C	D001	Ignitable	Glass or PTFE-lined container

Operational Workflow: Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system . At critical junctions, you must empirically verify the state of the waste before proceeding to the next step, ensuring absolute compliance with[2].

Step 1: Matrix Evaluation & Hazard Identification

• Assess the physical state of the (1R,3R)-3-(Dimethylamino)cyclohexanol waste.

• Identify the solvent matrix: Is it an aqueous buffer, a halogenated organic solvent (e.g., Dichloromethane), or a non-halogenated solvent (e.g., Methanol)?

Step 2: Empirical Validation (The Self-Validating Gate)

• For Aqueous Waste: Extract a 1 mL aliquot and measure the pH using universal indicator paper or a calibrated pH meter (per EPA Method 9040C). If the pH is ≥ 12.5, you must classify it as D002 Corrosive.

• For Organic Waste: Review the Safety Data Sheet (SDS) of the primary solvent. If the flash point is < 60°C (140°F), classify it as D001 Ignitable.

Step 3: Segregation and Containerization

• Aqueous Basic Waste: Funnel the solution into an HDPE container. Causality Check: We use HDPE because highly alkaline solutions can slowly etch glass over time, compromising container integrity.

• Organic Waste: Funnel into a glass or PTFE-lined container. Segregate strictly into "Halogenated" or "Non-Halogenated" waste streams to prevent the formation of reactive mixtures and to reduce institutional incineration costs.

Step 4: Labeling and Secondary Containment

• Affix a standardized Hazardous Waste label immediately upon adding the first drop of waste.

• Spell out "(1R,3R)-3-(Dimethylamino)cyclohexanol" completely. Never use chemical structures or shorthand abbreviations on waste labels.

• Place the primary container inside a chemically resistant secondary containment tray to capture any potential micro-leaks.

Step 5: EHS Notification and SAA Compliance

• Store the container in your laboratory's Satellite Accumulation Area (SAA).

• Ensure the container is kept tightly closed unless actively adding waste. Schedule an EHS pickup before the 90-day regulatory accumulation limit is reached[3].

Disposal Decision Pathway

The following logic tree illustrates the required decision-making process for categorizing and disposing of this chemical.

Decision matrix for the segregation and disposal of (1R,3R)-3-(Dimethylamino)cyclohexanol waste.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent exposure and environmental contamination.

• Evacuate & Assess: Clear unprotected personnel from the immediate area. Identify if the spill is a dry powder or a solvent solution.

• PPE Donning: Equip splash goggles, a standard lab coat, and chemical-resistant nitrile gloves. For large neat powder spills, an N95 or P100 particulate respirator is required to prevent inhalation of irritating amine dust.

• Containment:

  • Liquid solutions: Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Crucial Warning: Do not use combustible materials like paper towels or sawdust for concentrated amine spills, as the heat of reaction or solvent flammability can pose a fire risk.

  • Solid powder: Gently cover the powder with damp sand to prevent aerosolization of the dust.

• Neutralization (For Aqueous Spills): If the spill is highly basic, carefully apply a dilute weak acid (e.g., 5% citric acid) from the perimeter inward. Causality: We use citric acid rather than hydrochloric acid to prevent a violent, boiling exothermic reaction. Validate neutralization (target pH 6-8) using pH paper.

• Collection: Scoop the absorbed mixture using a non-sparking plastic shovel. Place the material into a hazardous waste pail (HDPE).

• Decontamination: Wash the spill surface with water and a mild detergent. Collect the wash water as aqueous waste.

References

• US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov.[Link]

• Dartmouth College Environmental Health and Safety. "Hazardous Waste Disposal Guide - Research Areas." Dartmouth.edu.[Link]

Sources

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• 2. Hazardous Waste Manual [ehs.cornell.edu]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling (1R,3R)-3-(Dimethylamino)cyclohexanol

Comprehensive Safety Protocol: Handling (1R,3R)-3-(Dimethylamino)cyclohexanol

This guide provides essential safety and handling protocols for (1R,3R)-3-(Dimethylamino)cyclohexanol. Given the limited publicly available safety data for this specific stereoisomer, our recommendations are grounded in a thorough analysis of structurally analogous compounds, particularly aminocyclohexanols and related dimethylamino alcohols. This approach ensures a conservative and robust safety framework, prioritizing the well-being of all laboratory personnel. The foundational principle of this guide is to treat the compound as potentially hazardous, warranting comprehensive protective measures until more specific data becomes available.

Hazard Analysis: Understanding the Risks

The primary hazards associated with aminocyclohexanol derivatives stem from their alkalinity and potential for systemic toxicity. Based on data from similar molecules, we can anticipate the following risks for (1R,3R)-3-(Dimethylamino)cyclohexanol:

• Severe Skin and Eye Damage: Amines are often corrosive or irritant. Direct contact with analogous compounds can cause severe skin burns, irritation, and serious eye damage, potentially leading to blindness.[1][2][3]

• Acute Toxicity: There is a significant risk of harm if the compound is swallowed, inhaled, or absorbed through the skin.[4][5] Safety data sheets for similar chemicals consistently carry warnings for acute toxicity across oral, dermal, and inhalation routes.[4]

• Respiratory Irritation: Inhalation of dust, aerosols, or vapors may cause respiratory tract irritation.[1][4][5][6]

• Combustibility: While not always highly flammable, related compounds can be combustible liquids, particularly upon heating, which may generate explosive vapor-air mixtures.[4][5]

• Hazardous Decomposition: In the event of a fire, thermal decomposition can release toxic and irritating gases, including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[1][7][8]

Core Personal Protective Equipment (PPE) Mandates

A multi-layered PPE approach is mandatory to mitigate the identified risks. This creates redundant barriers to exposure, ensuring operator safety.

Primary Barriers: The First Line of Defense

• Hand Protection: Chemical-resistant gloves are essential. Given that no specific breakthrough time data is available for (1R,3R)-3-(Dimethylamino)cyclohexanol, double-gloving with nitrile gloves is the recommended minimum. Gloves must be inspected for any signs of degradation or perforation before each use.[5] Always use proper glove removal technique to avoid contaminating your skin and dispose of them in accordance with hazardous waste protocols.

• Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. For operations with a higher risk of splashes, such as transfers of large quantities or reactions under pressure, a chemically resistant apron over the lab coat is required.[7][9]

Secondary Barriers: Protecting Critical Exposure Routes

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory at all times.[10] Standard safety glasses are insufficient. When working on an open bench or with any risk of splashing, a full-face shield must be worn in addition to the goggles to protect against facial burns.[5][8] All eye and face protection must comply with OSHA 29 CFR 1910.133 or EU EN166 standards.[7][11]

Respiratory Protection: Preventing Inhalation

All handling of solid (1R,3R)-3-(Dimethylamino)cyclohexanol or its solutions must be performed within a certified chemical fume hood to control vapor and aerosol exposure.[1] If engineering controls are not available or insufficient to maintain exposure below acceptable limits, or during a large spill cleanup, respiratory protection is required. A NIOSH-approved respirator with an organic vapor cartridge is the minimum requirement.[11][12]

Operational and Disposal Plans

Pre-Handling Safety Checklist

• Verify Engineering Controls: Confirm the chemical fume hood has a current certification and is functioning correctly.

• Inspect PPE: Thoroughly check all PPE for damage, including gloves, lab coat, and eye/face protection.

• Locate Emergency Equipment: Confirm the clear and unobstructed path to the nearest safety shower and eyewash station.[10][11]

• Prepare Spill Kit: Ensure a spill kit rated for chemical spills is readily accessible.

• Review Procedure: Mentally walk through the entire handling and quenching procedure before drawing any material.

Hazard and PPE Summary Table

Hazard Category	Anticipated Risk for (1R,3R)-3-(Dimethylamino)cyclohexanol	Required PPE & Engineering Controls
Skin Contact	Severe irritation or chemical burns[3]	Chemical-resistant gloves (double nitrile recommended); Flame-resistant lab coat; Chemical apron for splash risk.[7][9]
Eye Contact	Serious to severe eye damage, potential for blindness[1][3]	Chemical safety goggles (mandatory); Face shield over goggles for splash risk.[10][11]
Inhalation	Respiratory tract irritation; Potential for systemic toxicity[4][6]	Work exclusively in a certified chemical fume hood; NIOSH-approved respirator if hood is unavailable/inadequate.[1][11]
Ingestion	Harmful or fatal if swallowed[5][7]	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[5][7]

PPE Selection & Use Workflow

This diagram outlines the decision-making process for ensuring adequate protection when handling the compound.

Caption: Workflow for PPE selection and procedural safety.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[7] Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9] Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[6][7]

• Spill: Evacuate the area. Wear full PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[10] Collect the material in a sealed, labeled container for hazardous waste disposal. Do not allow the spill to enter drains.

Disposal Plan

All waste materials, including the compound itself, any contaminated consumables (e.g., gloves, paper towels, absorbent material), and empty containers, must be treated as hazardous waste.[13]

• Segregation: Do not mix this waste with other waste streams.

• Containerization: Use a clearly labeled, sealed, and chemically compatible container for all solid and liquid waste.

• Disposal Request: Follow your institution's specific procedures for hazardous waste pickup and disposal. Waste must be handled by a licensed waste disposal company.[14]

Conclusion: A Commitment to Safety

The safe handling of (1R,3R)-3-(Dimethylamino)cyclohexanol requires a proactive and conservative approach to personal protection. By understanding the potential hazards based on analogous compounds and adhering strictly to the multi-layered PPE and operational plans outlined in this guide, researchers can effectively mitigate risks. Always prioritize safety through rigorous planning, proper use of engineering controls, and diligent application of personal protective equipment.

References

• PubChem. (n.d.). 4-Aminocyclohexanol. National Center for Biotechnology Information. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 16). Safety Data Sheet: trans-2-Aminocyclohexanol hydrochloride. Retrieved from [Link]

• 3M. (n.d.). Safety Data Sheet: 3M™ Lens Polish & Protector. Retrieved from [Link]

• PubChem. (n.d.). 3-(Dimethylamino)cyclohexan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Chevron. (2025, November 5). Safety Data Sheet. Retrieved from [Link]

• DOMO Caproleuna GmbH. (2020, April 14). Safety Data Sheet: Cyclohexanone. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3,3,5-Trimethylcyclohexanone, 97%. Retrieved from [Link]

• Purdue University Physics Department. (2015, February 27). Safety Data Sheet. Retrieved from [Link]

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